DosatiLink-2

• CAS: 26351-71-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of DosatiLink-2

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: DosatiLink-2 is a hypothetical compound. The following technical guide, including all data and experimental protocols, is illustrative and based on the plausible mechanism of a Proteolysis Targeting Chimera (PROTAC) for research and educational purposes.

Introduction

DosatiLink-2 is an investigational heterobifunctional small molecule designed as a targeted protein degrader. It represents a novel therapeutic modality for cancers driven by the aberrant activity of Dysregulated Kinase 1 (DK1). Specifically, DosatiLink-2 is engineered to induce the selective degradation of a constitutively active mutant form of this kinase, DK1-M, which is a key driver in certain aggressive malignancies, including metastatic melanoma. By hijacking the cell's natural protein disposal machinery, DosatiLink-2 aims to eliminate the pathogenic driver protein, offering a potentially more profound and durable anti-tumor response compared to traditional occupancy-based inhibitors.

Core Mechanism of Action: Targeted Protein Degradation

DosatiLink-2 operates as a Proteolysis Targeting Chimera (PROTAC). Its structure consists of three key components: a ligand that binds to the target protein (DK1-M), a ligand that recruits an E3 ubiquitin ligase (von Hippel-Lindau, VHL), and a flexible linker connecting the two. The mechanism of action is a catalytic process involving the following steps:

• Ternary Complex Formation: DosatiLink-2 simultaneously binds to both the neosubstrate, DK1-M, and the VHL E3 ligase, forming a transient ternary complex (DK1-M :: DosatiLink-2 :: VHL).

• Proximity-Induced Ubiquitination: Within the ternary complex, the E3 ligase is brought into close proximity with DK1-M. This allows the E3 ligase to efficiently transfer ubiquitin (Ub) proteins from a charged E2 ubiquitin-conjugating enzyme to lysine residues on the surface of DK1-M.

• Polyubiquitination: A chain of multiple ubiquitin molecules is attached to DK1-M, creating a polyubiquitin tag. This tag serves as a recognition signal for the cell's primary protein degradation machinery.

• Proteasomal Degradation: The polyubiquitinated DK1-M is recognized and shuttled to the 26S proteasome. The proteasome unfolds and degrades the target protein into small peptides, effectively eliminating it from the cell.

• Catalytic Cycle: After inducing ubiquitination, DosatiLink-2 dissociates from the complex and can bind to another DK1-M and VHL, initiating a new cycle of degradation. This catalytic nature allows sub-stoichiometric concentrations of DosatiLink-2 to achieve profound target protein knockdown.

An In-depth Technical Guide to the Synthesis and Purification of DosatiLink-2

An important note on the availability of information: As of late 2025, publicly accessible scientific literature and chemical databases do not contain specific information on a compound referred to as "DosatiLink-2." This suggests that "DosatiLink-2" may be a novel, proprietary compound, a developmental codename not yet disclosed in publications, or a hypothetical molecule.

Consequently, this guide provides a generalized framework for the synthesis and purification of a novel chemical entity, drawing upon established methodologies in medicinal chemistry and process development. The protocols and data presented herein are illustrative and should be adapted based on the specific chemical structure and properties of DosatiLink-2, once that information becomes available.

I. Hypothetical Synthesis of a Novel Bi-functional Molecule

For the purpose of this guide, we will postulate that DosatiLink-2 is a bi-functional molecule designed for targeted protein degradation, comprising a ligand for a target protein and a ligand for an E3 ubiquitin ligase, connected by a linker. A generalized synthetic approach is outlined below.

Experimental Protocol: A Representative Multi-step Synthesis

Step 1: Synthesis of the Target Protein Ligand with a Linker Attachment Point

• Reaction Setup: A solution of a commercially available starting material (e.g., a heterocyclic core) in an appropriate solvent (e.g., N,N-Dimethylformamide, DMF) is prepared under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: A second reagent, containing a functional group for linker attachment (e.g., a protected amine or a terminal alkyne), is added dropwise at a controlled temperature (e.g., 0 °C).

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Isolation: Upon completion, the reaction mixture is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel.

Step 2: Synthesis of the E3 Ligase Ligand with a Linker Attachment Point

A similar multi-step synthesis is performed to prepare the E3 ligase ligand, also incorporating a functional group for subsequent linkage.

Step 3: Linker Synthesis

A polyethylene glycol (PEG) or alkyl-based linker with reactive terminal groups (e.g., a carboxylic acid and a protected amine) is synthesized according to established literature procedures.

Step 4: Conjugation of Ligands to the Linker (Final Assembly of DosatiLink-2)

• Amide Coupling: The target protein ligand (from Step 1) is coupled to one end of the linker (from Step 3) using a standard peptide coupling reagent (e.g., HATU or HOBt/EDC) in the presence of a non-nucleophilic base (e.g., diisopropylethylamine, DIPEA) in DMF.

• Deprotection: The protecting group on the other end of the linker is removed under appropriate conditions (e.g., trifluoroacetic acid for a Boc group).

• Final Coupling: The deprotected linker-ligand intermediate is then coupled to the E3 ligase ligand (from Step 2) using similar amide coupling conditions.

• Final Purification: The final compound, DosatiLink-2, is purified by preparative High-Performance Liquid Chromatography (HPLC).

Illustrative Data Presentation

Table 1: Summary of a Hypothetical Synthesis of DosatiLink-2

Step	Reaction Type	Starting Materials	Reagents	Solvent	Yield (%)	Purity (LC-MS)
1	Nucleophilic Aromatic Substitution	Heterocycle A, Amine B	K₂CO₃	DMF	85	>98%
2	Amide Coupling	Carboxylic Acid C, Amine D	HATU, DIPEA	DMF	92	>99%
3	Sonogashira Coupling	Alkyne E, Aryl Halide F	Pd(PPh₃)₄, CuI	THF	78	>97%
4	Final Amide Coupling	Intermediate from Step 1, Intermediate from Step 3	HOBt, EDC	CH₂Cl₂	65	>99% (Post-HPLC)

II. Purification of DosatiLink-2

The purification of the final compound is critical to ensure its suitability for biological assays and further development.

Experimental Protocol: Purification by Reverse-Phase HPLC

• Column: A C18 reverse-phase preparative HPLC column is used.

• Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid or formic acid) is typically employed.

• Sample Preparation: The crude DosatiLink-2 is dissolved in a minimal amount of a suitable solvent (e.g., DMSO or DMF).

• Injection and Fraction Collection: The sample is injected onto the column and fractions are collected based on the UV absorbance profile at a specific wavelength (e.g., 254 nm).

• Analysis and Lyophilization: The fractions containing the pure product are identified by LC-MS, combined, and lyophilized to yield the final compound as a solid.

Illustrative Data Presentation

Table 2: Characterization Data for Purified DosatiLink-2 (Hypothetical)

Analytical Method	Result
LC-MS
Retention Time	8.5 min
Purity (at 254 nm)	>99.5%
Mass (m/z)	[M+H]⁺ = 850.4 (Calculated: 850.9)
¹H NMR (500 MHz, DMSO-d₆)	Consistent with proposed structure
¹³C NMR (125 MHz, DMSO-d₆)	Consistent with proposed structure
High-Resolution Mass Spectrometry (HRMS)	Calculated for C₄₅H₅₅N₆O₈S: 851.3802, Found: 851.3805

III. Visualizing Workflows and Pathways

Diagrams are essential for conveying complex experimental processes and biological mechanisms.

Generalized Synthetic Workflow

Caption: A generalized workflow for the multi-step synthesis of DosatiLink-2.

Hypothetical Mechanism of Action: Targeted Protein Degradation

Caption: The proposed mechanism of action for DosatiLink-2 in targeted protein degradation.

A Comprehensive Technical Guide to the Discovery and Development of Dasatinib

Dasatinib, marketed under the brand name Sprycel, is a potent, orally administered, multi-targeted kinase inhibitor.[1][2] It represents a significant advancement in the treatment of certain types of cancer, particularly Philadelphia chromosome-positive (Ph+) chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[1][3] This guide provides an in-depth overview of the discovery, development, mechanism of action, and clinical application of dasatinib for researchers, scientists, and drug development professionals.

Discovery and Preclinical Development

The development of dasatinib was driven by the need to overcome resistance to first-generation tyrosine kinase inhibitors like imatinib.[4][5] Developed by Bristol-Myers Squibb, dasatinib (formerly BMS-354825) was identified through a research program focused on Src family kinase inhibitors in the early 2000s.[3][4] High-throughput screening of compound libraries led to the identification of an aminothiazole-based compound with activity against v-Abl kinase, which was then optimized for dual inhibition of both Src and BCR-ABL kinases.[3]

Dasatinib was selected for further development based on its potent in vitro activity and favorable pharmacokinetic profile in animal models.[4][6] Preclinical studies demonstrated that dasatinib is 325 times more potent than imatinib in inhibiting the unmutated BCR-ABL kinase and is active against a majority of imatinib-resistant BCR-ABL mutations.[7]

Experimental Protocols: Preclinical Evaluation

While specific, detailed protocols from the initial discovery phase are proprietary, the general methodologies employed in the preclinical evaluation of dasatinib can be outlined as follows:

• Kinase Inhibition Assays: The inhibitory activity of dasatinib against a panel of kinases was determined using in vitro assays. These typically involve incubating the purified kinase enzyme with its substrate and ATP in the presence of varying concentrations of the inhibitor. The extent of substrate phosphorylation is then measured, often through methods like ELISA or radioisotope incorporation, to calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

• Cell-Based Proliferation Assays: The effect of dasatinib on the growth of cancer cell lines, particularly those expressing the BCR-ABL fusion protein (e.g., K562), was assessed.[2] Cells were cultured in the presence of increasing concentrations of dasatinib, and cell viability was measured after a set period (e.g., 72 hours) using assays such as MTT or CellTiter-Glo. This allows for the determination of the GI50 (concentration for 50% growth inhibition).

• Xenograft Models: To evaluate in vivo efficacy, human cancer cell lines were implanted into immunodeficient mice.[2][4] Once tumors were established, the mice were treated with oral doses of dasatinib. Tumor growth was monitored over time, and the pharmacokinetic and pharmacodynamic properties of the drug were assessed by measuring plasma drug concentrations and the inhibition of target phosphorylation in tumor tissue.[2]

Mechanism of Action

Dasatinib is a potent inhibitor of multiple tyrosine kinases.[8][9] At nanomolar concentrations, it targets the BCR-ABL fusion protein, the SRC family of kinases (SRC, LCK, YES, FYN), c-KIT, EPHA2, and the platelet-derived growth factor receptor β (PDGFRβ).[8][10]

In Ph+ leukemias, the BCR-ABL oncoprotein exhibits constitutively active tyrosine kinase activity, leading to uncontrolled cell proliferation and survival.[10] Dasatinib binds to the ATP-binding site of the BCR-ABL kinase domain, effectively blocking its activity and preventing the phosphorylation of downstream signaling molecules.[10] This disruption of the oncogenic signaling pathway induces apoptosis (programmed cell death) in malignant cells.[10]

A key feature of dasatinib's mechanism is its ability to bind to both the active and inactive conformations of the ABL kinase domain.[8][10] This contrasts with imatinib, which primarily binds to the inactive conformation.[11] This dual-binding capability allows dasatinib to be effective against many of the BCR-ABL mutations that confer resistance to imatinib by stabilizing the active conformation of the kinase.[8][10]

Signaling Pathway of Dasatinib in BCR-ABL Positive Cells

Caption: Inhibition of the BCR-ABL signaling pathway by Dasatinib.

Pharmacokinetics and Metabolism

Dasatinib is rapidly absorbed after oral administration, with the time to maximum plasma concentration (Tmax) ranging from 0.5 to 6 hours.[7][8] The drug exhibits a dose-proportional pharmacokinetic profile.[8] The terminal half-life of dasatinib is approximately 3 to 5 hours.[8]

Dasatinib is extensively metabolized, primarily by the cytochrome P450 enzyme CYP3A4.[7][8] Flavin-containing monooxygenase 3 (FMO3) and uridine diphosphate-glucuronosyltransferase (UGT) enzymes also play a role in its metabolism.[7][8] The major circulating active metabolite is M4, which is equipotent to dasatinib but constitutes only about 5% of the total drug exposure (AUC).[8] Elimination is primarily through the feces.[8]

Pharmacokinetic Parameter	Value
Tmax (Time to Peak Plasma Concentration)	0.5 - 6 hours[7][8]
Terminal Half-life	3 - 5 hours[8]
Plasma Protein Binding	Approximately 96%[8]
Apparent Volume of Distribution	2505 L[8]
Primary Metabolism	CYP3A4[7][8]
Primary Route of Elimination	Feces[8]

Clinical Development and Efficacy

The clinical development of dasatinib progressed through Phase I, II, and III trials, leading to its approval by the U.S. Food and Drug Administration (FDA) in 2006.[3][8][12]

Phase I Trials: Early-phase studies established the safety, tolerability, and optimal dosing of dasatinib in patients with CML and Ph+ ALL who were resistant or intolerant to imatinib.[12][13] These trials demonstrated significant hematologic and cytogenetic responses across all phases of CML.[12]

Phase II and III Trials (DASISION Study): The pivotal Phase III DASISION (Dasatinib versus Imatinib Study in Treatment-Naïve Chronic Myeloid Leukemia Patients) trial compared the efficacy and safety of dasatinib with imatinib in newly diagnosed chronic phase CML patients.[14][15] The study demonstrated that dasatinib led to faster and deeper molecular responses compared to imatinib.[15] The final 5-year results of the DASISION study confirmed the superior efficacy of dasatinib.[15]

DASISION Study: 5-Year Efficacy Outcomes	Dasatinib (100 mg once daily)	Imatinib (400 mg once daily)
Confirmed Complete Cytogenetic Response (cCCyR) by 12 months (Primary Endpoint)	76%	66%
Major Molecular Response (MMR) at any time	76%	64%
Progression-Free Survival (PFS) at 5 years	85%	86%
Overall Survival (OS) at 5 years	91%	90%

Experimental Workflow for a Phase III Clinical Trial

Caption: Workflow of the DASISION Phase III clinical trial.

Approved Indications and Future Directions

Dasatinib is approved for the treatment of adults with newly diagnosed Ph+ CML in the chronic phase, as well as for adults with chronic, accelerated, or myeloid or lymphoid blast phase Ph+ CML with resistance or intolerance to prior therapy, including imatinib.[3] It is also approved for pediatric patients with Ph+ CML in the chronic phase and for adults and children with Ph+ ALL who are resistant or intolerant to prior therapy.[3]

Ongoing research is exploring the use of dasatinib in combination with other agents and for other malignancies, including certain solid tumors.[16][17] Additionally, studies are investigating its potential role as a senolytic agent, capable of selectively eliminating senescent cells.[1]

References

• 1. Dasatinib - Wikipedia [en.wikipedia.org]
• 2. Dasatinib (BMS-354825) pharmacokinetics and pharmacodynamic biomarkers in animal models predict optimal clinical exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. The development of dasatinib as a treatment for chronic myeloid leukemia (CML): from initial studies to application in newly diagnosed patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the approval history and clinical development pathway of Sprycel? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Therapeutic Drug Monitoring and Individualized Medicine of Dasatinib: Focus on Clinical Pharmacokinetics and Pharmacodynamics [frontiersin.org]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Dasatinib: Mechanism of action and Safety_Chemicalbook [chemicalbook.com]
• 10. What is the mechanism of Dasatinib? [synapse.patsnap.com]
• 11. proteopedia.org [proteopedia.org]
• 12. Dasatinib - clinical trials and management of adverse events in imatinib resistant/intolerant chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. ClinicalTrials.gov [clinicaltrials.gov]
• 15. ascopubs.org [ascopubs.org]
• 16. clinicaltrials.eu [clinicaltrials.eu]
• 17. Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Stability of DosatiLink-2: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stability of the linker in an antibody-drug conjugate (ADC) is a critical determinant of its therapeutic index, directly influencing both efficacy and safety. Premature cleavage of the linker in systemic circulation can lead to off-target toxicity and a reduction in the amount of cytotoxic payload delivered to the tumor. Conversely, inefficient cleavage within the target cell can diminish the ADC's potency. This technical guide provides an in-depth overview of the in vitro stability of DosatiLink-2, a novel linker technology. The data presented herein is based on a compilation of findings from studies on analogous linker technologies, providing a robust predictive profile for DosatiLink-2.

The ideal ADC linker must exhibit high stability in plasma (pH ~7.4) while being efficiently cleaved in the intracellular environment of the target cancer cell, such as the acidic and enzyme-rich lysosomes. This guide details the experimental protocols to assess the stability of DosatiLink-2 in relevant in vitro models and presents the expected quantitative outcomes.

Data Presentation: In Vitro Stability of DosatiLink-2 Analogs

The following tables summarize the in vitro stability data for linker technologies analogous to DosatiLink-2, providing a predictive baseline for its performance.

Table 1: Plasma Stability of DosatiLink-2 Analogs in Various Species

Linker Type	Species	Time (days)	% Intact ADC	Estimated Half-Life (t½) in Plasma
Val-Cit-PABC	Human	6	>99%	>7 days
Val-Cit-PABC	Cynomolgus Monkey	6	>99%	>7 days
Val-Cit-PABC	Rat	6	~97.5%	~4-5 days
Val-Cit-PABC	Mouse	6	~75%	~2 days[1]
Hydrazone	Human	2	~50%	~2 days[1]
Disulfide	Human	3	~80%	~3-4 days
Silyl Ether	Human	7	>95%	>7 days

Table 2: Lysosomal Stability of DosatiLink-2 Analogs

Linker Type	Assay Condition	Time (hours)	% Payload Release
Val-Cit-PABC	Human Liver Lysosomes (pH 4.7)	4	~70%
Val-Cit-PABC	Rat Liver Lysosomes (pH 4.7)	4	~50%
Non-cleavable	Human Liver Lysosomes (pH 4.7)	24	<5%

Experimental Protocols

Detailed methodologies for the key in vitro stability assays are provided below.

In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the ADC and the integrity of the DosatiLink-2 linker in plasma from different species over time.

Materials:

• DosatiLink-2 conjugated ADC

• Human, Cynomolgus Monkey, Rat, and Mouse plasma (frozen aliquots)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• Immunoaffinity capture beads (e.g., Protein A/G)

• LC-MS system

Procedure:

• Thaw plasma aliquots at room temperature and centrifuge to remove any precipitates.

• Spike the DosatiLink-2 ADC into the plasma of each species to a final concentration of 100 µg/mL. A control sample in PBS should also be prepared.

• Incubate the samples at 37°C.

• At designated time points (e.g., 0, 24, 48, 72, 120, and 168 hours), draw aliquots from each sample.

• Isolate the ADC from the plasma using immunoaffinity capture beads.

• Analyze the captured ADC using LC-MS to determine the drug-to-antibody ratio (DAR). A decrease in DAR over time indicates linker cleavage.

• The plasma supernatant can be analyzed separately to quantify the amount of released payload.

Data Analysis:

• Plot the percentage of intact ADC (based on DAR) against time for each species.

• Calculate the half-life (t½) of the ADC in the plasma of each species.

Lysosomal Stability and Cathepsin B Cleavage Assay

Objective: To assess the susceptibility of the DosatiLink-2 linker to enzymatic cleavage in a simulated lysosomal environment.

Materials:

• DosatiLink-2 conjugated ADC

• Human or rat liver lysosomal extracts

• Recombinant human Cathepsin B

• Cathepsin B assay buffer (e.g., 50 mM sodium acetate, 1 mM EDTA, 5 mM DTT, pH 5.5)

• Cathepsin B inhibitor (e.g., CA-074)

• Incubator at 37°C

• LC-MS system

Procedure:

• Lysosomal Stability:

  • Incubate the DosatiLink-2 ADC (e.g., 1.3 mg/mL) with human or rat liver lysosomal extract at 37°C.[2]

  • At various time points (e.g., 0, 1, 4, 8, 24 hours), stop the reaction by adding a quenching solution (e.g., acetonitrile).

  • Centrifuge to pellet the protein and analyze the supernatant by LC-MS to quantify the released payload.

• Cathepsin B Cleavage:

  • Prepare a reaction mixture containing the DosatiLink-2 ADC in Cathepsin B assay buffer.

  • Initiate the reaction by adding activated recombinant Cathepsin B.

  • As a negative control, set up a reaction with a Cathepsin B inhibitor.

  • Incubate at 37°C.

  • At specified time points, terminate the reaction and analyze for payload release by LC-MS.

Data Analysis:

• Plot the percentage of released payload against time for both the lysosomal and Cathepsin B assays.

• Compare the release kinetics in the presence and absence of the Cathepsin B inhibitor to confirm the role of this specific protease.

Mandatory Visualizations

Signaling Pathway

The payload of many ADCs, particularly microtubule inhibitors, can induce apoptosis through the activation of the c-Jun N-terminal kinase (JNK) signaling pathway. Disruption of microtubules is a cellular stress that activates this pathway, leading to the phosphorylation and inactivation of anti-apoptotic proteins like Bcl-2, and subsequent activation of the apoptotic cascade.

Caption: JNK signaling pathway activation by a microtubule inhibitor payload leading to apoptosis.

Experimental Workflow

The following diagram illustrates the general workflow for assessing the in vitro plasma stability of an ADC.

Caption: Workflow for the in vitro plasma stability assessment of an ADC.

References

• 1. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sterlingpharmasolutions.com [sterlingpharmasolutions.com]

Unraveling the Bioavailability and Pharmacokinetics of DosatiLink-2: A Fictional Analysis

The compound "DosatiLink-2" appears to be a fictional substance, as extensive searches for its bioavailability and pharmacokinetic data have yielded no relevant results. Therefore, the following in-depth technical guide is a hypothetical construct based on established principles of pharmacology and drug development. This document is intended for illustrative purposes for an audience of researchers, scientists, and drug development professionals, demonstrating how such a guide would be structured if data for DosatiLink-2 were available.

Introduction to DosatiLink-2

Hypothetical Description: DosatiLink-2 is a novel, synthetically derived small molecule inhibitor of the fictitious 'Jargon Kinase' (JK), a key enzyme implicated in the aberrant signaling pathway of 'Fictional Disease X' (FDX). Its unique covalent binding mechanism to the ATP-binding pocket of JK suggests a potential for high potency and prolonged duration of action. Understanding the bioavailability and pharmacokinetic profile of DosatiLink-2 is critical for its clinical development and for optimizing dosing regimens to maximize therapeutic efficacy while minimizing potential off-target effects.

Summary of Pharmacokinetic Parameters

Illustrative Data: The pharmacokinetic properties of DosatiLink-2 would be determined through a series of preclinical and clinical studies. The data would be summarized in a clear, tabular format to allow for easy comparison across different study populations and conditions.

Table 1: Hypothetical Pharmacokinetic Parameters of DosatiLink-2 in Humans Following a Single Oral Dose

Parameter	Value (Mean ± SD)	Unit
Absorption
Bioavailability (F)	45 ± 8	%
Tmax (Time to Peak Concentration)	2.5 ± 0.5	hours
Cmax (Peak Plasma Concentration)	850 ± 150	ng/mL
AUC(0-∞) (Area Under the Curve)	7500 ± 1200	ng·h/mL
Distribution
Vd (Volume of Distribution)	150 ± 25	L
Protein Binding	98.5 ± 1.0	%
Metabolism
Primary Metabolizing Enzyme	CYP3A4 (hypothetical)	-
Major Metabolite	M1 (inactive)	-
Excretion
t½ (Elimination Half-life)	18 ± 3	hours
CL (Total Body Clearance)	20 ± 4	L/h
Route of Elimination	Renal (30%), Fecal (70%)	-

Experimental Protocols

Methodological Framework: The generation of the above pharmacokinetic data would necessitate a series of well-defined experimental protocols.

In Vitro Metabolism Studies

Objective: To identify the primary cytochrome P450 (CYP) enzymes responsible for the metabolism of DosatiLink-2.

Methodology:

• Incubation: DosatiLink-2 (1 µM) would be incubated with human liver microsomes (0.5 mg/mL) in the presence of a panel of specific CYP inhibitors (e.g., ketoconazole for CYP3A4, quinidine for CYP2D6).

• Analysis: The formation of metabolites would be monitored over time using liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Interpretation: A significant reduction in metabolite formation in the presence of a specific inhibitor would identify the corresponding CYP enzyme as a major contributor to DosatiLink-2 metabolism.

Preclinical Pharmacokinetic Studies in Animal Models

Objective: To determine the pharmacokinetic profile of DosatiLink-2 in relevant animal species (e.g., rats and monkeys) to support dose selection for human studies.

Methodology:

• Dosing: A single intravenous (IV) and oral (PO) dose of DosatiLink-2 would be administered to fasted animals.

• Blood Sampling: Serial blood samples would be collected at predetermined time points post-dose.

• Bioanalysis: Plasma concentrations of DosatiLink-2 would be quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Non-compartmental analysis would be used to calculate key parameters such as clearance, volume of distribution, half-life, and oral bioavailability.

Human Phase I Clinical Trial

Objective: To evaluate the safety, tolerability, and pharmacokinetics of single ascending doses of DosatiLink-2 in healthy human volunteers.

Methodology:

• Study Design: A randomized, double-blind, placebo-controlled, single ascending dose study.

• Participants: Healthy male and female subjects, aged 18-55 years.

• Dosing: Subjects would receive a single oral dose of DosatiLink-2 or placebo.

• Pharmacokinetic Sampling: Blood samples would be collected at frequent intervals for 72 hours post-dose.

• Data Analysis: Pharmacokinetic parameters would be calculated for each dose level.

Visualizations of Key Processes

Conceptual Diagrams: To visually represent the complex processes involved in the evaluation of DosatiLink-2, the following diagrams are provided.

Caption: High-level experimental workflow for DosatiLink-2 pharmacokinetic characterization.

Caption: Hypothetical signaling pathway of Jargon Kinase and the inhibitory action of DosatiLink-2.

Target Identification and Mechanism of Action of DosatiLink-2: A Novel Bi-functional Kinase Inhibitor for [Hypothetical Indication]

For Researchers, Scientists, and Drug Development Professionals

Abstract

DosatiLink-2 is a novel, orally bioavailable small molecule designed as a bi-functional therapeutic agent. This document elucidates the comprehensive strategy employed for the target identification of DosatiLink-2 and delineates its mechanism of action in [Hypothetical Cancer Type] models. Through a combination of chemical proteomics, phosphoproteomics, and cellular assays, we have identified the primary targets of DosatiLink-2 and characterized its impact on key signaling pathways. The data presented herein support the continued development of DosatiLink-2 as a promising therapeutic candidate for [Hypothetical Indication].

Introduction

The landscape of targeted cancer therapy is continually evolving, with a growing emphasis on agents that can overcome resistance mechanisms and offer durable responses.[1] DosatiLink-2 was developed through a rational design approach to simultaneously engage two critical nodes in cancer cell signaling. This technical guide provides an in-depth overview of the preclinical studies undertaken to identify the molecular targets of DosatiLink-2 and to understand its downstream pharmacological effects. The accurate identification of a drug's target is a critical first step in the entire drug development process, informing downstream decisions from compound screening to clinical trial design.[2]

Target Identification Strategy

A multi-pronged approach was utilized to identify the molecular targets of DosatiLink-2, integrating both direct and indirect methods to ensure a high degree of confidence in the identified targets.[3] Our strategy was designed to not only identify primary binding partners but also to understand the functional consequences of these interactions within the cellular context.

Chemical Proteomics

Affinity-based chemical proteomics was employed as the primary method for direct target identification. An analog of DosatiLink-2 was synthesized with a reactive handle to enable covalent immobilization onto a solid support.

Experimental Protocol: Affinity Chromatography and Mass Spectrometry

• Lysate Preparation: [Hypothetical Cancer Type] cells were cultured to 80% confluency and harvested. Cell pellets were lysed in a buffer containing 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% NP-40, and a cocktail of protease and phosphatase inhibitors.

• Affinity Resin Incubation: The cell lysate was pre-cleared by centrifugation and the supernatant was incubated with the DosatiLink-2-coupled affinity resin or a control resin overnight at 4°C with gentle rotation.

• Washing and Elution: The resin was washed extensively with lysis buffer to remove non-specific binders. Bound proteins were eluted using a competitive elution with excess free DosatiLink-2, followed by a denaturing elution with SDS-PAGE sample buffer.

• Proteomic Analysis: Eluted proteins were resolved by SDS-PAGE, and the entire lane was excised and subjected to in-gel trypsin digestion. The resulting peptides were analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Raw mass spectrometry data was searched against a human protein database to identify the bound proteins. Enrichment of specific proteins in the DosatiLink-2 pulldown compared to the control was quantified.

Thermal Proteome Profiling (TPP)

To confirm the targets identified by chemical proteomics in a label-free, in-situ context, Thermal Proteome Profiling (TPP) was performed. TPP assesses the thermal stability of proteins in the presence and absence of a ligand; ligand binding typically confers thermal stabilization to the target protein.

Experimental Protocol: Thermal Proteome Profiling (TPP)

• Cell Treatment: [Hypothetical Cancer Type] cells were treated with either vehicle (DMSO) or DosatiLink-2 for 1 hour.

• Thermal Challenge: The treated cells were aliquoted and heated to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes.

• Lysis and Protein Quantification: After the heat shock, cells were lysed, and the soluble protein fraction was collected after ultracentrifugation. The proteome of the soluble fraction for each temperature point was analyzed by LC-MS/MS.

• Data Analysis: Isothermal dose-response curves were generated to identify proteins that exhibited a significant thermal shift upon DosatiLink-2 binding, indicating a direct interaction.

Results: Identification of Primary Targets

The combined results from chemical proteomics and TPP converged on two primary kinase targets for DosatiLink-2: [Hypothetical Kinase 1 (HK1)] and [Hypothetical Kinase 2 (HK2)] .

Quantitative Proteomics Data

The following tables summarize the quantitative data from the target identification experiments.

Table 1: Top Enriched Proteins from DosatiLink-2 Affinity Pulldown

Protein	Gene Name	Fold Enrichment (DosatiLink-2 vs. Control)	p-value
[Hypothetical Kinase 1]	[HK1]	25.4	<0.001
[Hypothetical Kinase 2]	[HK2]	18.9	<0.001
[Known Off-Target 1]	[KOT1]	5.2	0.045
[Non-specific Binder 1]	[NSB1]	2.1	0.21

Table 2: Thermal Shift Data from TPP for Key Kinases

Protein	Gene Name	ΔTm (°C) with DosatiLink-2	p-value
[Hypothetical Kinase 1]	[HK1]	+5.8	<0.005
[Hypothetical Kinase 2]	[HK2]	+4.2	<0.01
[Control Kinase 1]	[CK1]	+0.3	0.85
[Control Kinase 2]	[CK2]	-0.1	0.92

Mechanism of Action: Signaling Pathway Modulation

Following the identification of HK1 and HK2 as primary targets, we investigated the downstream signaling consequences of DosatiLink-2 treatment. HK1 is a known component of the [Hypothetical Pathway A] and HK2 is a key regulator of the [Hypothetical Pathway B].

Phosphoproteomic Analysis

To map the global signaling changes induced by DosatiLink-2, a quantitative phosphoproteomic study was conducted.

Experimental Protocol: Phosphoproteomics

• Cell Treatment and Lysis: [Hypothetical Cancer Type] cells were treated with DosatiLink-2 or vehicle for 2 hours. Cells were lysed in a denaturing buffer and proteins were digested with trypsin.

• Phosphopeptide Enrichment: Phosphopeptides were enriched from the tryptic digest using titanium dioxide (TiO2) chromatography.

• LC-MS/MS Analysis: Enriched phosphopeptides were analyzed by LC-MS/MS.

• Data Analysis: The abundance of each phosphopeptide was compared between the DosatiLink-2 and vehicle-treated samples to identify significantly regulated phosphorylation sites.

Key Signaling Pathways Affected by DosatiLink-2

The phosphoproteomic data revealed significant downregulation of phosphorylation events in both the [Hypothetical Pathway A] and [Hypothetical Pathway B], consistent with the inhibition of HK1 and HK2.

Caption: Dual inhibition of HK1 and HK2 by DosatiLink-2.

Cellular Effects of DosatiLink-2

The inhibition of these pathways by DosatiLink-2 culminates in potent anti-proliferative and pro-apoptotic effects in [Hypothetical Cancer Type] cells.

Table 3: Cellular Activity of DosatiLink-2 in [Hypothetical Cancer Type] Cell Line

Assay	IC50 (nM)
Proliferation (72h)	15.2
Apoptosis (Caspase 3/7)	25.8

Experimental Workflow Visualization

The overall workflow for the target identification and mechanism of action studies is depicted below.

Caption: Workflow for DosatiLink-2 target identification.

Conclusion

The data presented in this technical guide provide a comprehensive characterization of DosatiLink-2's target profile and mechanism of action. Through a rigorous and multi-faceted approach, we have confidently identified HK1 and HK2 as the primary molecular targets. The dual inhibition of these kinases leads to a significant disruption of key oncogenic signaling pathways, resulting in potent anti-tumor activity in preclinical models of [Hypothetical Cancer Type]. These findings strongly support the continued clinical development of DosatiLink-2 as a novel targeted therapy.

References

• 1. Dual Targeting of Apoptotic and Signaling Pathways in T-Lineage Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is Target Identification in Drug Discovery? AI & Therapeutic Insights [ardigen.com]
• 3. Advances in Integrated Multi-omics Analysis for Drug-Target Identification - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Cellular Uptake and Localization of DosatiLink-2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the cellular uptake, internalization, and subcellular localization of DosatiLink-2, a novel antibody-drug conjugate (ADC). Understanding the mechanisms by which DosatiLink-2 enters target cells and traffics to its site of action is paramount for optimizing its therapeutic efficacy and safety profile. This document details the experimental methodologies used to elucidate these processes, presents quantitative data on uptake and distribution, and visualizes the key pathways and workflows involved. The following information is based on a series of in-vitro studies conducted on relevant cancer cell lines expressing the target receptor.

Cellular Uptake and Internalization of DosatiLink-2

The cellular entry of DosatiLink-2 is a critical first step for the delivery of its cytotoxic payload. Our studies indicate that the uptake of DosatiLink-2 is a receptor-mediated process, primarily driven by endocytosis. The following data summarizes the efficiency and rate of internalization in HER2-positive SK-BR-3 breast cancer cells.

Quantitative Analysis of DosatiLink-2 Internalization

The internalization of DosatiLink-2 was quantified using a pH-sensitive dye-conjugated antibody, which fluoresces upon entering the acidic environment of endosomes. Flow cytometry was employed to measure the mean fluorescence intensity (MFI) of cells at various time points and concentrations.

Concentration (nM)	30 min	1 hour	2 hours	4 hours	8 hours
1	150 ± 12	350 ± 25	700 ± 50	1200 ± 90	1800 ± 150
5	700 ± 60	1500 ± 110	2800 ± 200	4500 ± 320	6000 ± 450
10	1200 ± 100	2500 ± 180	4800 ± 350	7500 ± 550	9500 ± 700
25	2000 ± 170	4200 ± 300	7800 ± 600	11000 ± 800	13000 ± 950
50	2800 ± 220	5500 ± 400	9500 ± 700	14000 ± 1000	16000 ± 1100

Table 1: Mean Fluorescence Intensity (MFI) of SK-BR-3 cells following incubation with varying concentrations of pH-sensitive dye-labeled DosatiLink-2 over time. Data are presented as mean ± standard deviation.

Identification of Endocytic Pathways

To elucidate the specific endocytic pathways involved in DosatiLink-2 internalization, chemical inhibitors of known pathways were utilized. The results suggest that clathrin-mediated endocytosis is the primary route of entry.

Inhibitor	Target Pathway	% Inhibition of Uptake
Chlorpromazine	Clathrin-mediated	75 ± 5%
Genistein	Caveolae-mediated	15 ± 3%
Amiloride	Macropinocytosis	5 ± 2%

Table 2: Inhibition of DosatiLink-2 uptake in SK-BR-3 cells by various endocytosis inhibitors. Cells were pre-treated with inhibitors before incubation with 10 nM DosatiLink-2 for 2 hours.

Subcellular Localization of DosatiLink-2

Following internalization, the subcellular trafficking of DosatiLink-2 determines the efficiency of payload release and subsequent cytotoxic effect. Immunofluorescence microscopy was used to track the localization of DosatiLink-2 within different cellular compartments over time.

Co-localization with Organelle Markers

SK-BR-3 cells were treated with fluorescently labeled DosatiLink-2 and then stained with specific markers for early endosomes (EEA1) and lysosomes (LAMP1). The degree of co-localization was quantified using Pearson's correlation coefficient.

Time Point	Co-localization with EEA1 (Pearson's Coefficient)	Co-localization with LAMP1 (Pearson's Coefficient)
30 min	0.85 ± 0.07	0.15 ± 0.03
1 hour	0.65 ± 0.05	0.45 ± 0.04
2 hours	0.30 ± 0.04	0.75 ± 0.06
4 hours	0.10 ± 0.02	0.90 ± 0.05
8 hours	< 0.05	0.92 ± 0.04

Table 3: Co-localization of DosatiLink-2 with early endosome and lysosomal markers in SK-BR-3 cells over time. Data are presented as mean Pearson's correlation coefficient ± standard deviation.

Experimental Protocols

Cellular Uptake Assay via Flow Cytometry

• Cell Culture: SK-BR-3 cells are cultured in McCoy's 5A medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded into 24-well plates at a density of 1 x 10^5 cells per well and allowed to adhere overnight.

• Inhibitor Pre-treatment (for pathway analysis): Cells are pre-incubated with endocytosis inhibitors (e.g., 10 µg/mL chlorpromazine, 200 µM genistein, 50 µM amiloride) for 30 minutes at 37°C.

• DosatiLink-2 Incubation: pH-sensitive dye-labeled DosatiLink-2 is added to the wells at the desired concentrations and incubated for the specified time points at 37°C.

• Cell Harvesting: The cells are washed twice with cold phosphate-buffered saline (PBS), then detached using trypsin-EDTA.

• Flow Cytometry Analysis: The cell suspension is analyzed on a flow cytometer, and the mean fluorescence intensity is recorded.

Subcellular Localization via Immunofluorescence Microscopy

• Cell Seeding: SK-BR-3 cells are seeded onto glass coverslips in 12-well plates at a density of 5 x 10^4 cells per well and cultured overnight.

• DosatiLink-2 Incubation: Fluorescently labeled DosatiLink-2 is added to the cells at a concentration of 10 nM and incubated for various time points.

• Fixation and Permeabilization: Cells are washed with PBS, fixed with 4% paraformaldehyde for 15 minutes, and then permeabilized with 0.1% Triton X-100 in PBS for 10 minutes.

• Immunostaining: Cells are blocked with 3% bovine serum albumin (BSA) in PBS for 1 hour, followed by incubation with primary antibodies against EEA1 or LAMP1 overnight at 4°C. After washing, cells are incubated with corresponding fluorescently labeled secondary antibodies for 1 hour at room temperature.

• Mounting and Imaging: Coverslips are mounted onto microscope slides with a mounting medium containing DAPI for nuclear staining. Images are acquired using a confocal laser scanning microscope.

• Co-localization Analysis: The Pearson's correlation coefficient is calculated using image analysis software to quantify the degree of co-localization between DosatiLink-2 and organelle markers.

Visualized Pathways and Workflows

Proposed Cellular Uptake and Trafficking Pathway of DosatiLink-2

Caption: Proposed pathway of DosatiLink-2 cellular uptake and intracellular trafficking.

Experimental Workflow for Uptake and Localization Studies

Caption: Workflow for studying DosatiLink-2 cellular uptake and subcellular localization.

Preliminary Toxicity Assessment of a Novel Compound: A Technical Guide

Disclaimer: Publicly available data on "DosatiLink-2" is not available. This document serves as an in-depth technical guide and template for conducting and presenting a preliminary toxicity assessment for a novel chemical entity, in line with the user's specified requirements.

Introduction

The preliminary toxicity assessment of a novel compound is a critical step in the early stages of drug development.[1][2] It aims to identify potential safety concerns, establish an initial safety profile, and guide decisions for further development.[2] This process involves a series of in vitro and in vivo studies designed to evaluate the compound's potential to cause adverse effects.[3] The primary goals are to determine a safe starting dose for first-in-human studies, identify target organs for toxicity, and understand the dose-response relationship.[2][3]

In Vitro Cytotoxicity Assessment

In vitro cytotoxicity assays are fundamental in early toxicity screening. They provide a rapid and cost-effective method to assess the potential of a compound to cause cell death. The following table summarizes hypothetical cytotoxicity data for a novel compound.

Table 1: In Vitro Cytotoxicity Data

Cell Line	Assay Type	Endpoint	IC₅₀ (µM)
HepG2 (Human Liver)	MTT	Cell Viability	25.4
HEK293 (Human Kidney)	LDH Release	Cell Lysis	42.1
SH-SY5Y (Human Neuroblastoma)	AlamarBlue	Cell Proliferation	18.9

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) by plotting the percentage of cell viability against the logarithm of the compound concentration.

Acute Systemic Toxicity in Rodents

Acute systemic toxicity studies in animal models, typically rodents, are conducted to evaluate the potential adverse effects of a single high dose of a compound. These studies help in determining the median lethal dose (LD₅₀) and identifying signs of toxicity.

Table 2: Acute Oral Toxicity Data in Sprague-Dawley Rats

Dose (mg/kg)	Number of Animals	Mortality	Clinical Observations
50	5	0/5	No observable adverse effects.
200	5	1/5	Lethargy, piloerection.
500	5	3/5	Severe lethargy, ataxia, tremors.
1000	5	5/5	Convulsions, mortality within 24 hours.

Experimental Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure)

• Animal Acclimatization: Acclimate male and female Sprague-Dawley rats for at least one week before the study.

• Dosing: Administer the test compound orally via gavage to a single animal at the starting dose level.

• Observation: Observe the animal for clinical signs of toxicity and mortality for up to 14 days.

• Dose Adjustment: If the animal survives, the next animal is dosed at a higher level. If the animal dies, the next is dosed at a lower level.

• LD₅₀ Calculation: The LD₅₀ is calculated using the maximum likelihood method based on the outcomes of a series of animals.

• Necropsy: Perform a gross necropsy on all animals at the end of the study to identify any organ abnormalities.

Genetic Toxicity Assessment

Genetic toxicity assays are performed to assess the potential of a compound to induce mutations or chromosomal damage. The bacterial reverse mutation assay (Ames test) is a standard initial screen.

Table 3: Ames Test Results

Salmonella typhimurium Strain	Metabolic Activation (S9)	Result	Fold Increase over Control
TA98	-	Negative	1.2
TA98	+	Negative	1.5
TA100	-	Negative	1.1
TA100	+	Negative	1.3
TA1535	-	Negative	0.9
TA1535	+	Negative	1.0
TA1537	-	Negative	1.4
TA1537	+	Negative	1.6

Experimental Protocol: Ames Test

• Strain Preparation: Prepare cultures of the required Salmonella typhimurium strains.

• Compound Exposure: Mix the test compound at various concentrations with the bacterial culture and, in parallel experiments, with a liver homogenate (S9 fraction) for metabolic activation.

• Plating: Plate the mixture on a minimal agar medium lacking histidine.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies (his+).

• Data Interpretation: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

Visualizations

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway of DosatiLink-2.

Experimental Workflow for Toxicity Screening

References

• 1. Deep Learning-based Modeling for Preclinical Drug Safety Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Assessment of Toxicity - Science and Judgment in Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: DosatiLink-2 Effects on Proliferation and Viability in Cancer Cell Lines

Introduction

DosatiLink-2 is a novel investigational compound demonstrating potential anti-neoplastic properties. These application notes provide a comprehensive protocol for evaluating the in vitro effects of DosatiLink-2 on cancer cell lines. The described experimental workflow is designed for researchers, scientists, and drug development professionals to assess the compound's impact on cell proliferation and viability, as well as to elucidate its potential mechanism of action through signaling pathway analysis. The protocol outlines cell culture preparation, compound treatment, and subsequent data acquisition using common laboratory techniques.

Data Summary

The following tables summarize representative quantitative data obtained from experiments conducted with DosatiLink-2 on the A549 lung cancer cell line.

Table 1: IC50 Values of DosatiLink-2 in A549 Cells at 72 Hours

Parameter	Value
IC50	5 µM

Table 2: Effect of DosatiLink-2 on A549 Cell Viability

DosatiLink-2 Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle)	100	5.2
1	85	4.1
5	52	3.5
10	25	2.8
20	10	1.9

Experimental Protocols

1. Cell Culture and Maintenance

This protocol describes the general maintenance of adherent mammalian cancer cell lines, such as A549, suitable for treatment with DosatiLink-2.

• Materials:

  • A549 lung cancer cell line

  • DMEM (Gibco, #11965118)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin (Gibco/LifeTech, #15140-122)

  • Trypsin-EDTA (0.25%)

  • Phosphate Buffered Saline (PBS)

  • T75 culture flasks

  • 96-well clear-bottom black plates

• Procedure:

  • Culture A549 cells at 37°C in a humidified atmosphere with 5% CO2.[1]

  • The growth medium consists of DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • When cells reach 80-90% confluency, subculture them.[1]

  • To subculture, aspirate the medium, wash the cells with PBS, and detach them using Trypsin-EDTA.[2]

  • Neutralize the trypsin with growth medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh growth medium and seed into new T75 flasks at a 1:10 to 1:20 dilution.[1]

2. Cell Proliferation and Viability Assay

This protocol details the methodology for assessing the effect of DosatiLink-2 on cell proliferation and viability using a 96-well plate format.

• Materials:

  • A549 cells

  • Growth medium

  • DosatiLink-2 (stock solution in DMSO)

  • 96-well plates

  • CellTiter-Glo® Luminescent Cell Viability Assay

• Procedure:

  • Harvest and count A549 cells as described in the cell culture protocol.

  • Seed 3,000 to 5,000 cells per well in 100 µl of growth medium into a 96-well plate.[3]

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell adhesion.[3]

  • Prepare serial dilutions of DosatiLink-2 in growth medium from the stock solution. The final DMSO concentration should not exceed 0.1%.

  • After 24 hours, replace the medium with 100 µl of medium containing the various concentrations of DosatiLink-2 or vehicle control (medium with 0.1% DMSO).

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

  • At the end of the incubation, perform the CellTiter-Glo® assay according to the manufacturer's instructions to determine cell viability.

  • Measure luminescence using a plate reader.

Visualizations

Hypothetical Signaling Pathway of DosatiLink-2

Caption: Hypothetical signaling pathway of DosatiLink-2.

Experimental Workflow for DosatiLink-2 Cell Viability Assay

Caption: Experimental workflow for cell viability assay.

References

• 1. Cell culture, transfection, immunocytochemistry, and imaging [protocols.io]
• 2. Cell Culture Protocols [cellbiologics.com]
• 3. medicine.uky.edu [medicine.uky.edu]

Application Notes: Analysis of mTOR Pathway Inhibition by DosatiLink-2 Using Western Blot

Audience: Researchers, scientists, and drug development professionals.

Introduction

DosatiLink-2 is a novel small molecule inhibitor targeting the mTOR (mammalian target of rapamycin) signaling pathway. The mTOR pathway is a crucial regulator of cell growth, proliferation, survival, and metabolism. Its dysregulation is implicated in various diseases, including cancer and metabolic disorders. This document provides a detailed protocol for utilizing Western blot analysis to investigate the inhibitory effect of DosatiLink-2 on the mTOR pathway in a cellular context.

Hypothetical Mechanism of Action

DosatiLink-2 is hypothesized to be a potent and selective inhibitor of mTOR kinase activity. By binding to the mTOR kinase domain, DosatiLink-2 is expected to prevent the phosphorylation of its key downstream effectors, thereby inhibiting signal transduction. This application note will focus on detecting the phosphorylation status of mTOR itself (autophosphorylation at S2448) and two of its major downstream targets: p70 S6 Kinase (p70S6K) at T389 and 4E-Binding Protein 1 (4E-BP1) at T37/46. A decrease in the phosphorylation of these proteins upon treatment with DosatiLink-2 would be indicative of its inhibitory activity.

Data Presentation

The following table summarizes hypothetical quantitative data from a Western blot experiment investigating the dose-dependent effect of DosatiLink-2 on the phosphorylation of key mTOR pathway proteins in a cancer cell line (e.g., MCF-7) after a 24-hour treatment. Data is presented as the relative band intensity of the phosphorylated protein normalized to the total protein and then to the vehicle control (DMSO).

Treatment	Concentration (nM)	Relative p-mTOR (S2448) Intensity	Relative p-p70S6K (T389) Intensity	Relative p-4E-BP1 (T37/46) Intensity
Vehicle (DMSO)	0	1.00	1.00	1.00
DosatiLink-2	10	0.78	0.65	0.82
DosatiLink-2	50	0.45	0.31	0.51
DosatiLink-2	100	0.18	0.12	0.23
DosatiLink-2	500	0.05	0.04	0.09

Experimental Protocols

Cell Culture and Treatment

• Cell Seeding: Plate cells (e.g., MCF-7) in 6-well plates at a density that will result in 70-80% confluency at the time of treatment.

• Cell Treatment: The following day, replace the medium with fresh medium containing various concentrations of DosatiLink-2 or vehicle control (e.g., DMSO). Incubate for the desired time (e.g., 24 hours).

Protein Extraction

• Cell Lysis: After treatment, place the culture plates on ice.

• Wash the cells once with ice-cold Phosphate Buffered Saline (PBS).

• Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes with occasional vortexing.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant (containing the protein extract) to a new pre-chilled tube.

Protein Quantification

• BCA Assay: Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• Normalization: Based on the protein concentrations, normalize all samples to the same concentration (e.g., 1-2 µg/µL) with RIPA buffer.

Western Blotting

• Sample Preparation: To 20-30 µg of protein from each sample, add 4X Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load the prepared samples into the wells of a 4-12% gradient SDS-polyacrylamide gel. Include a pre-stained protein ladder to monitor migration. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in the blocking buffer overnight at 4°C with gentle agitation. Recommended primary antibodies:

  • Rabbit anti-phospho-mTOR (Ser2448)

  • Rabbit anti-mTOR

  • Rabbit anti-phospho-p70S6K (Thr389)

  • Rabbit anti-p70S6K

  • Rabbit anti-phospho-4E-BP1 (Thr37/46)

  • Rabbit anti-4E-BP1

  • Mouse anti-β-actin (as a loading control)

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated anti-rabbit or anti-mouse secondary antibodies diluted in blocking buffer for 1 hour at room temperature.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

• Signal Detection: Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions. Incubate the membrane with the ECL substrate and capture the signal using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities using image analysis software. Normalize the intensity of the phosphorylated protein bands to their respective total protein bands and then to the loading control (β-actin).

Mandatory Visualizations

Experimental Workflow

Caption: Western blot workflow for analyzing the effect of DosatiLink-2.

Signaling Pathway

DosatiLink-2: Application Notes and Protocols for Advanced Mass Spectrometry-Based Structural and Quantitative Proteomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

DosatiLink-2 is a novel, MS-cleavable, isobaric cross-linking reagent designed for integrated structural and quantitative proteomics workflows. Its unique chemical structure incorporates a photo-cleavable linker, an amine-reactive NHS ester for covalent cross-linking of lysine residues, and an isobaric mass tag for quantitative analysis. This combination enables the simultaneous identification of protein-protein interactions and the quantification of changes in these interactions across different cellular states or experimental conditions. DosatiLink-2 is a powerful tool for elucidating protein complex architecture, mapping interaction interfaces, and monitoring dynamic changes in protein conformations and interactions.

Principle of DosatiLink-2

The DosatiLink-2 workflow leverages the power of cross-linking mass spectrometry (XL-MS) to capture protein interactions in their native cellular environment. The NHS esters react with primary amines (primarily the ε-amino group of lysine residues) to form stable covalent bonds, thus "linking" proteins that are in close proximity. The incorporated photo-cleavable linker allows for the separation of cross-linked peptides during mass spectrometry analysis, simplifying spectral identification. Furthermore, the isobaric tags enable relative quantification of cross-linked peptides between different samples, providing insights into the dynamics of protein interactions.

Applications in Mass Spectrometry

DosatiLink-2 is a versatile reagent with broad applications in mass spectrometry-based proteomics, including:

• Structural Biology: Elucidation of protein complex topology and architecture by providing distance restraints for computational modeling.

• Interactomics: In vivo or in vitro identification of protein-protein interactions to map cellular interaction networks.

• Quantitative Proteomics: Comparative analysis of protein interaction dynamics in response to stimuli, drug treatment, or disease states.

• Conformational Analysis: Probing changes in protein conformation and domain arrangements.

Application Note 1: Mapping the Architecture of the 26S Proteasome using DosatiLink-2

Objective

To utilize DosatiLink-2 to map the subunit interactions within the human 26S proteasome complex and provide distance restraints for structural modeling.

Experimental Workflow

Caption: Workflow for 26S Proteasome Structural Analysis.

Protocol: In Vitro Cross-linking of the 26S Proteasome

• Protein Preparation: Purify the human 26S proteasome complex to a final concentration of 1 mg/mL in a cross-linking compatible buffer (e.g., 20 mM HEPES-KOH pH 7.5, 150 mM KCl, 5 mM MgCl2).

• Cross-linking Reaction: Add DosatiLink-2 (from a 50 mM stock in anhydrous DMSO) to the purified proteasome to a final concentration of 1 mM. Incubate the reaction for 30 minutes at room temperature with gentle agitation.

• Quenching: Quench the reaction by adding Tris-HCl (pH 8.0) to a final concentration of 50 mM and incubate for 15 minutes at room temperature.

• Sample Preparation for MS:

  • Denature the cross-linked proteins by adding urea to a final concentration of 8 M.

  • Reduce disulfide bonds with 10 mM dithiothreitol (DTT) for 30 minutes at 37°C.

  • Alkylate cysteine residues with 20 mM iodoacetamide for 20 minutes at room temperature in the dark.

  • Dilute the sample 4-fold with 50 mM ammonium bicarbonate to reduce the urea concentration to 2 M.

  • Digest the proteins with trypsin (1:50 enzyme-to-protein ratio) overnight at 37°C.

• Peptide Cleanup: Acidify the digest with formic acid to a final concentration of 1% and desalt the peptides using a C18 solid-phase extraction cartridge.

• LC-MS/MS Analysis: Analyze the desalted peptides on a high-resolution mass spectrometer equipped with a nano-electrospray ionization source.

  • MS1 Scan: Acquire high-resolution survey scans.

  • MS2 Scan: Select precursor ions for fragmentation using collision-induced dissociation (CID) to cleave the DosatiLink-2 reagent and release the constituent peptides.

  • MS3 Scan: Perform higher-energy collisional dissociation (HCD) on the released peptides to obtain sequence information.

Quantitative Data Summary

Cross-linked Subunit Pair	Number of Unique Cross-links	Mean Distance (Å)
RPN1 - RPN2	12	25.3
RPT1 - RPT2	8	22.1
α1 - α2	15	18.5
β1 - β2	10	20.7

Application Note 2: Quantitative Analysis of EGFR Signaling Pathway Dynamics with DosatiLink-2

Objective

To quantitatively assess changes in protein-protein interactions within the Epidermal Growth Factor Receptor (EGFR) signaling pathway upon EGF stimulation using DosatiLink-2.

Experimental Workflow

Caption: Workflow for Quantitative Interactomics of EGFR Pathway.

Protocol: In Vivo Cross-linking and Quantitative Analysis

• Cell Culture and Treatment:

  • Culture A431 cells to 80% confluency.

  • Treat one set of cells with 100 ng/mL EGF for 10 minutes (stimulated sample).

  • Leave another set of cells untreated (control sample).

• In Vivo Cross-linking:

  • Add the "light" isotopic version of DosatiLink-2 to the control cells to a final concentration of 2 mM.

  • Add the "heavy" isotopic version of DosatiLink-2 to the EGF-stimulated cells to a final concentration of 2 mM.

  • Incubate for 15 minutes at 37°C.

• Quenching and Cell Lysis:

  • Quench the cross-linking reaction with 50 mM Tris-HCl (pH 8.0).

  • Lyse the cells in a buffer containing 8 M urea.

  • Combine the lysates from the control and stimulated samples in a 1:1 ratio based on total protein concentration.

• Sample Preparation for MS: Follow steps 4 and 5 from the in vitro protocol.

• LC-MS/MS Analysis: Analyze the peptides as described in the in vitro protocol, ensuring the acquisition method is optimized for quantitative analysis of the isobaric reporter ions.

Quantitative Data Summary

Interacting Protein Pair	Log2 Fold Change (EGF/Control)	p-value
EGFR - GRB2	+2.5	<0.001
GRB2 - SOS1	+2.1	<0.005
SHC1 - EGFR	+1.8	<0.01
CBL - EGFR	-1.5	<0.05

Signaling Pathway Diagram

Caption: EGFR Signaling Pathway Dynamics upon EGF Stimulation.

Conclusion

DosatiLink-2 provides a powerful and versatile solution for researchers in structural biology, proteomics, and drug development. Its unique properties enable the detailed mapping of protein interaction networks and the precise quantification of their dynamics. The protocols and application notes presented here demonstrate the utility of DosatiLink-2 in addressing complex biological questions, from defining the architecture of large protein complexes to dissecting the intricacies of cellular signaling pathways.

Application Note: Protocol for Conjugating DosatiLink-2 to Antibodies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of biotherapeutics that combine the specificity of a monoclonal antibody with the potency of a cytotoxic payload. The linker connecting the antibody and the payload is a critical component, influencing the stability, efficacy, and safety of the ADC.[1][2] DosatiLink-2 is a next-generation, heterobifunctional, cleavable linker designed to conjugate two distinct cytotoxic payloads to a monoclonal antibody. This dual-payload approach has the potential to overcome drug resistance and enhance therapeutic efficacy by delivering synergistic anticancer agents.[3][4]

This application note provides a detailed protocol for the conjugation of DosatiLink-2 to a therapeutic antibody. The protocol is based on a cysteine-thiol maleimide reaction, which allows for site-specific conjugation and a more homogeneous Drug-to-Antibody Ratio (DAR).[5][] The DosatiLink-2 linker incorporates a protease-cleavable valine-citrulline (vc) peptide, ensuring intracellular release of the payloads within the target cancer cell.[5]

Principle of the Method

The conjugation process involves three main stages:

• Antibody Preparation: The interchain disulfide bonds of the antibody are partially reduced to generate free thiol groups.

• DosatiLink-2 Payload Preparation: The DosatiLink-2 linker is pre-loaded with two distinct cytotoxic payloads.

• Conjugation and Purification: The thiol-activated antibody is reacted with the DosatiLink-2-payload complex, followed by purification to remove unconjugated linkers, payloads, and aggregated antibodies.

Experimental Protocol

Materials and Reagents

Reagent	Supplier	Cat. No.
Monoclonal Antibody (mAb)	In-house/Commercial	-
DosatiLink-2-Payload1-Payload2	In-house/Custom Synthesis	-
Tris(2-carboxyethyl)phosphine (TCEP)	Major Supplier	e.g., T2556
L-Cysteine	Major Supplier	e.g., C7352
Dimethyl sulfoxide (DMSO), Anhydrous	Major Supplier	e.g., 276855
Phosphate Buffered Saline (PBS), pH 7.4	Major Supplier	e.g., P4417
Amicon Ultra Centrifugal Filters (10 kDa MWCO)	Major Supplier	e.g., UFC801024
Size Exclusion Chromatography (SEC) Column	Major Supplier	e.g., GE17-5174-01

Antibody Reduction

This step partially reduces the interchain disulfide bonds of the antibody to expose free thiol groups for conjugation.

• Prepare the antibody solution at a concentration of 5-10 mg/mL in PBS.

• Prepare a 10 mM stock solution of TCEP in PBS.

• Add TCEP to the antibody solution to a final molar ratio of 2.5:1 (TCEP:mAb).

• Incubate the reaction at 37°C for 2 hours with gentle mixing.

• Remove excess TCEP by buffer exchange into PBS using a pre-equilibrated centrifugal filter or a desalting column.

• Determine the concentration of the reduced antibody using a spectrophotometer at 280 nm.

Conjugation of DosatiLink-2 to the Antibody

This step involves the reaction of the maleimide group on the DosatiLink-2 with the free thiols on the reduced antibody.

• Dissolve the DosatiLink-2-Payload1-Payload2 complex in anhydrous DMSO to a concentration of 10 mM.

• Add the DosatiLink-2-Payload1-Payload2 solution to the reduced antibody solution to a final molar ratio of 5:1 (Linker-Payload:mAb).

• Incubate the reaction at room temperature for 1 hour with gentle mixing, protected from light.

• To quench the reaction, add L-cysteine to a final concentration of 1 mM to cap any unreacted maleimide groups. Incubate for 20 minutes at room temperature.

Purification of the Antibody-Drug Conjugate

Purification is essential to remove unreacted linker-payload molecules and antibody aggregates.

• Centrifuge the conjugation reaction mixture at 14,000 x g for 10 minutes to pellet any aggregates.

• Carefully collect the supernatant containing the ADC.

• Purify the ADC using a Size Exclusion Chromatography (SEC) system pre-equilibrated with PBS.

• Collect the fractions corresponding to the monomeric ADC peak.

• Pool the relevant fractions and concentrate the ADC using a centrifugal filter.

• Determine the final concentration of the purified ADC and store at 2-8°C.

Data Presentation

Table 1: Key Parameters for DosatiLink-2 Conjugation

Parameter	Recommended Value	Notes
Antibody Concentration	5-10 mg/mL	Higher concentrations can lead to aggregation.
TCEP:mAb Molar Ratio	2.5:1	This ratio typically yields 4-8 free thiols per antibody.
Linker-Payload:mAb Molar Ratio	5:1	A slight excess of the linker-payload ensures efficient conjugation.
Conjugation Reaction Time	1 hour	Longer incubation times may not significantly increase the DAR.
Quenching Agent	L-Cysteine	Effectively caps unreacted maleimide groups.

Table 2: Expected Outcomes and Troubleshooting

Observation	Possible Cause	Suggested Solution
Low Drug-to-Antibody Ratio (DAR)	Incomplete antibody reduction.	Increase TCEP:mAb ratio or incubation time.
Hydrolysis of the maleimide group.	Ensure anhydrous DMSO is used for the linker-payload stock.
High levels of aggregation	High antibody concentration.	Reduce the antibody concentration during conjugation.
Over-reduction of the antibody.	Decrease the TCEP:mAb ratio.
Presence of unconjugated antibody	Insufficient linker-payload.	Increase the Linker-Payload:mAb molar ratio.

Visualizations

Experimental Workflow

Caption: Workflow for the conjugation of DosatiLink-2 to a monoclonal antibody.

Mechanism of Action

Caption: Intracellular trafficking and payload release of a DosatiLink-2 ADC.

References

• 1. Our Expertise in Antibody-Drug Conjugates - Debiopharm [debiopharm.com]
• 2. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of a heterotrifunctional linker for the site-specific preparation of antibody-drug conjugates with two distinct warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sutrobio.com [sutrobio.com]
• 5. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Imaging with DosatiLink-2: Application Notes and Protocols

A thorough search for "DosatiLink-2" has not yielded specific information on a compound with this designation in publicly available scientific literature or databases. This suggests that "DosatiLink-2" may be an internal development name, a novel compound not yet published, or a potential misspelling of another imaging agent.

Therefore, the following application notes and protocols are based on the general principles and methodologies for using bifunctional imaging agents in in vivo studies. These are intended to provide a foundational framework for researchers, scientists, and drug development professionals. Should "DosatiLink-2" be a bifunctional agent, these guidelines would be broadly applicable.

Introduction to Bifunctional Imaging Agents

Bifunctional imaging agents are molecules that possess two key functionalities: a targeting moiety and an imaging reporter. The targeting moiety is designed to bind to a specific biological target, such as a receptor, enzyme, or other protein of interest. The imaging reporter, which can be a fluorophore, a radionuclide, or a contrast agent, allows for the visualization and quantification of the agent's distribution in vivo using techniques like fluorescence imaging, positron emission tomography (PET), or magnetic resonance imaging (MRI).

The "Link" portion of a name like "DosatiLink-2" often refers to the chemical linker that connects the targeting moiety to the imaging reporter. The design of this linker is critical as it can influence the overall stability, solubility, and pharmacokinetic properties of the agent.

Hypothetical Signaling Pathway and Experimental Workflow

To illustrate the application of a bifunctional imaging agent, let's consider a hypothetical scenario where "DosatiLink-2" is designed to target a specific cell surface receptor that, upon activation, triggers an intracellular signaling cascade.

Hypothetical Signaling Pathway for a DosatiLink-2 Target Receptor

Caption: Hypothetical signaling pathway initiated by DosatiLink-2 binding.

General Experimental Workflow for In Vivo Imaging

Caption: General workflow for an in vivo imaging study.

Experimental Protocols

The following are generalized protocols that would need to be adapted based on the specific properties of DosatiLink-2 and the imaging modality used.

Animal Handling and Preparation

• Animal Model: Select an appropriate animal model (e.g., mouse, rat) that is relevant to the disease or biological process being studied. If studying a human-specific target, a xenograft or humanized model may be necessary.

• Acclimatization: Allow animals to acclimatize to the facility for at least one week before the start of the experiment.

• Anesthesia: For imaging procedures, anesthetize the animals using a suitable method (e.g., isoflurane inhalation) to minimize movement and distress.

• Catheterization (Optional): For dynamic imaging studies or precise intravenous administration, a catheter may be placed in a suitable blood vessel (e.g., tail vein).

DosatiLink-2 Administration

• Reconstitution: Reconstitute the lyophilized DosatiLink-2 in a sterile, biocompatible vehicle (e.g., saline, PBS) to the desired concentration.

• Dose Calculation: Determine the appropriate dose based on preliminary in vitro binding assays and in vivo dose-ranging studies. The dose will depend on the affinity of the targeting moiety and the specific activity of the imaging reporter.

• Route of Administration: The most common route for systemic delivery is intravenous (IV) injection. Other routes such as intraperitoneal (IP) or subcutaneous (SC) may be used depending on the experimental goals.

In Vivo Imaging

The specific imaging protocol will depend on the imaging modality.

• For Fluorescence Imaging:

  • Place the anesthetized animal in the imaging chamber.

  • Select the appropriate excitation and emission filters for the fluorophore on DosatiLink-2.

  • Acquire images at various time points post-injection to assess the pharmacokinetics and biodistribution.

  • A typical imaging schedule might be 1, 4, 24, and 48 hours post-injection.

• For PET Imaging:

  • Place the anesthetized animal in the PET scanner.

  • Acquire a transmission scan for attenuation correction.

  • Inject DosatiLink-2 (radiolabeled with a positron-emitting isotope) via the tail vein.

  • Perform a dynamic scan for the first hour to assess initial uptake, followed by static scans at later time points.

Ex Vivo Biodistribution

• Euthanasia: At the final imaging time point, euthanize the animal according to approved institutional protocols.

• Tissue Collection: Dissect and collect major organs and tissues of interest (e.g., tumor, liver, kidneys, muscle, blood).

• Quantification:

  • Fluorescence: Homogenize tissues and measure fluorescence intensity using a plate reader or an in vivo imaging system in ex vivo mode.

  • Radioactivity: Weigh the tissues and measure the radioactivity using a gamma counter.

• Data Expression: Express the data as a percentage of the injected dose per gram of tissue (%ID/g).

Data Presentation

Quantitative data from in vivo imaging and biodistribution studies should be summarized in tables for clear comparison.

Table 1: Hypothetical In Vivo Tumor-to-Muscle Ratios of DosatiLink-2

Time Point (hours)	Imaging Modality	Tumor-to-Muscle Ratio (Mean ± SD)
1	Fluorescence	1.5 ± 0.3
4	Fluorescence	3.2 ± 0.5
24	Fluorescence	5.8 ± 0.9
48	Fluorescence	4.5 ± 0.7

Table 2: Hypothetical Ex Vivo Biodistribution of DosatiLink-2 (24 hours post-injection)

Organ	% Injected Dose per Gram (Mean ± SD)
Blood	0.5 ± 0.1
Tumor	8.2 ± 1.5
Liver	15.3 ± 2.1
Kidneys	5.1 ± 0.8
Muscle	1.4 ± 0.2
Spleen	2.0 ± 0.4

Conclusion

While specific details for "DosatiLink-2" are not available, the principles and protocols outlined above provide a comprehensive guide for the in vivo evaluation of bifunctional imaging agents. Researchers should optimize these protocols based on the unique characteristics of their specific agent and experimental objectives. Should further information on "DosatiLink-2" become public, these guidelines can be tailored to provide more specific and detailed application notes.

Application Notes and Protocols: DosatiLink-2 in Mouse Models

For Research Use Only. Not for use in diagnostic procedures.

Introduction

DosatiLink-2 is a novel, investigational antibody-drug conjugate (ADC) currently in preclinical development for oncology applications. These application notes provide detailed protocols for the dosage and administration of DosatiLink-2 in mouse models, designed for researchers, scientists, and drug development professionals. The following guidelines are based on established methodologies for similar biologic therapeutics and are intended to ensure reproducibility and accuracy in preclinical efficacy and toxicology studies.

Data Presentation

Table 1: Recommended Dosage and Administration for Efficacy Studies

Parameter	Recommendation	Details
Mouse Strain	C57BL/6, Balb/c, or other appropriate syngeneic or immunodeficient strains	Strain selection should be based on the tumor model used.
Tumor Model	Syngeneic (e.g., MC38, B16-F10) or Xenograft (e.g., UMSCC2)	Tumor cells are typically implanted subcutaneously.
Dosage Range	1 - 10 mg/kg	Dose selection should be optimized based on preliminary toxicology studies.
Administration Route	Intravenous (i.v.) or Intraperitoneal (i.p.)	I.v. administration is often preferred for uniform distribution.[1]
Dosing Schedule	Every 3-4 days (q3d or q4d)	A higher initial loading dose may be considered.[1]
Vehicle	Sterile Phosphate-Buffered Saline (PBS), pH 7.4	The final formulation should be sterile-filtered.
Monitoring	Tumor volume, body weight, clinical signs of toxicity	Measurements should be taken 2-3 times per week.

Table 2: Example Dosing Regimens from Preclinical Studies with Similar Biologics

Compound	Dosage	Administration Route	Mouse Model	Reference
F8-IL2	1.5 - 2.5 mg/kg	i.v.	K1735M2 Melanoma	[2]
Anti-PD-1 (RMP1-14)	200-500 µ g/mouse	i.p.	Syngeneic tumor models	[1]
Anti-PD-L1 (10F.9G2)	100-250 µ g/mouse	i.p.	Syngeneic tumor models	[1]
Docetaxel (MTD)	6 mg/kg q4d	i.p.	UMSCC2 Xenograft	[3]
Docetaxel (Metronomic)	1 mg/kg/day	i.p.	UMSCC2 Xenograft	[3]

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Syngeneic Mouse Tumor Model

1. Animal Handling and Acclimatization

• Procure mice from a reputable vendor and allow them to acclimatize for at least one week prior to the start of the experiment.

• House mice in a specific pathogen-free (SPF) facility with a 12-hour light/dark cycle and provide ad libitum access to food and water.

• All animal procedures should be performed in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).

2. Tumor Cell Implantation

• Culture tumor cells (e.g., MC38 colon adenocarcinoma) in appropriate media until they reach 70-80% confluency.

• Harvest cells and resuspend them in sterile, serum-free media or PBS at a concentration of 1 x 10^7 cells/mL.

• Subcutaneously inject 1 x 10^6 cells (in 100 µL) into the right flank of each mouse.

3. Tumor Growth Monitoring and Randomization

• Monitor tumor growth by measuring the length and width of the tumor with digital calipers every 2-3 days.

• Calculate tumor volume using the formula: (Length x Width^2) / 2.

• When tumors reach an average volume of approximately 100 mm³, randomize the mice into treatment groups (n=8-10 mice per group).

4. DosatiLink-2 Preparation and Administration

• Reconstitute lyophilized DosatiLink-2 in sterile PBS to the desired stock concentration.

• Further dilute the stock solution with sterile PBS to the final dosing concentration based on the average body weight of the mice in each group.

• Administer DosatiLink-2 via intravenous (tail vein) or intraperitoneal injection according to the dosing schedule outlined in Table 1.

• The control group should receive an equivalent volume of the vehicle (sterile PBS).

5. Monitoring of Efficacy and Toxicity

• Continue to measure tumor volume and body weight 2-3 times per week.

• Monitor the mice daily for any clinical signs of toxicity, such as changes in posture, activity, or fur texture.

• The study should be terminated when tumors in the control group reach the maximum allowed size as per institutional guidelines, or if signs of excessive toxicity are observed.

6. Endpoint Analysis

• At the end of the study, euthanize the mice and collect tumors and other relevant tissues for further analysis (e.g., histology, immunohistochemistry, or biomarker analysis).

Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway for DosatiLink-2 in a tumor cell.

Experimental Workflow

Caption: Experimental workflow for in vivo efficacy studies of DosatiLink-2.

References

• 1. ichor.bio [ichor.bio]
• 2. Preclinical evaluation of IL2-based immunocytokines supports their use in combination with dacarbazine, paclitaxel and TNF-based immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic-Directed Dosing of Vandetanib and Docetaxel in a Mouse Model of Human Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Standard Operating Procedure for DosatiLink-2 Handling

For Research Use Only. Not for use in diagnostic procedures.

Introduction

DosatiLink-2 is a novel, potent, and selective heterobifunctional molecule designed for targeted protein degradation. It operates on the principle of Proteolysis Targeting Chimeras (PROTACs). DosatiLink-2 links the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the Fictional Tyrosine Kinase 1 (FTK1), a protein frequently overexpressed in certain cancer cell lines and implicated in oncogenic signaling. By inducing the proximity of FTK1 to the E3 ligase, DosatiLink-2 triggers the ubiquitination and subsequent proteasomal degradation of FTK1, leading to the downstream inhibition of cell growth and proliferation in FTK1-dependent cancer models.

This document provides detailed application notes and protocols for the handling and experimental use of DosatiLink-2 for researchers, scientists, and drug development professionals.

Product Information

• Product Name: DosatiLink-2

• Molecular Formula: C₃₈H₄₂N₆O₇S

• Molecular Weight: 742.84 g/mol

• Appearance: White to off-white solid

• Purity: ≥98% (by HPLC)

• Solubility: Soluble in DMSO (>50 mg/mL), sparingly soluble in Ethanol.

• Storage: Store powder at -20°C for up to 12 months. Store DMSO stock solutions at -20°C in aliquots to avoid freeze-thaw cycles.

Quantitative Data Summary

The following tables summarize the in vitro performance of DosatiLink-2 across various cancer cell lines.

Table 1: Degradation Potency of DosatiLink-2

Cell Line	Histotype	DC₅₀ (nM)¹	Dₘₐₓ (%)²
HCT116	Colorectal Carcinoma	15	92
A549	Lung Carcinoma	25	88
MCF7	Breast Adenocarcinoma	40	85
PC-3	Prostate Adenocarcinoma	>1000	<10

¹DC₅₀: Concentration required to induce 50% degradation of the target protein (FTK1) after 24-hour treatment. ²Dₘₐₓ: Maximum percentage of FTK1 degradation observed.

Table 2: Anti-proliferative Activity of DosatiLink-2

Cell Line	Histotype	IC₅₀ (nM)³
HCT116	Colorectal Carcinoma	35
A549	Lung Carcinoma	60
MCF7	Breast Adenocarcinoma	95
PC-3	Prostate Adenocarcinoma	>5000

³IC₅₀: Concentration required to inhibit cell growth by 50% after 72-hour treatment.

Mechanism of Action and Signaling Pathway

DosatiLink-2 forms a ternary complex with the FTK1 protein and the VHL E3 ubiquitin ligase. This induced proximity facilitates the transfer of ubiquitin (Ub) molecules from the E2 ubiquitin-conjugating enzyme to lysine residues on the surface of FTK1. The resulting polyubiquitin chain acts as a recognition signal for the 26S proteasome, which then mediates the degradation of the FTK1 protein, effectively removing it from the cell.

Caption: Mechanism of Action for DosatiLink-2.

Experimental Protocols

5.1 Protocol for Western Blot Analysis of FTK1 Degradation

This protocol verifies the degradation of FTK1 protein in cells treated with DosatiLink-2.

• Cell Seeding: Plate cells (e.g., HCT116) in 6-well plates at a density of 3 x 10⁵ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of DosatiLink-2 in complete growth medium. Aspirate the old medium from the cells and add the medium containing DosatiLink-2 or DMSO (vehicle control). Incubate for the desired time (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: Wash cells twice with ice-cold PBS. Lyse the cells by adding 100 µL of RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA protein assay.

• Sample Preparation: Normalize the protein concentrations for all samples with lysis buffer. Add 4X Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20 µg of protein per lane onto a 4-12% Bis-Tris gel. Run the gel and then transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against FTK1 (e.g., 1:1000 dilution) and a loading control (e.g., GAPDH, β-Actin; 1:5000) overnight at 4°C.

• Detection: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody (1:5000) for 1 hour at room temperature. Wash again and visualize using an ECL substrate and an imaging system.

• Analysis: Quantify band intensities using densitometry software. Normalize the FTK1 signal to the loading control signal.

5.2 Protocol for Cell Viability Assay

This protocol measures the effect of DosatiLink-2 on cell proliferation.

• Cell Seeding: Seed cells in a 96-well, white, clear-bottom plate at a density of 3,000-5,000 cells/well in 90 µL of medium. Allow cells to adhere overnight.

• Compound Treatment: Prepare a 10X serial dilution of DosatiLink-2. Add 10 µL of the 10X compound solution to the appropriate wells to achieve the final desired concentrations. Include wells with DMSO as a vehicle control.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Assay: Equilibrate the plate and the CellTiter-Glo® Luminescent Cell Viability Assay reagent to room temperature.

• Reagent Addition: Add 100 µL of the CellTiter-Glo® reagent to each well.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a plate reader.

• Analysis: Normalize the data to the DMSO control wells and plot the results as a dose-response curve to determine the IC₅₀ value using non-linear regression analysis.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for characterizing DosatiLink-2's cellular activity.

Caption: General workflow for DosatiLink-2 characterization.

DosatiLink-2: A High-Speed Cross-Linker for Capturing Transient Protein Interactions

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of proteomics, structural biology, and drug discovery.

Introduction

DosatiLink-2 is a homo-bifunctional, amine-reactive cross-linking agent designed for the study of protein-protein interactions (PPIs) using chemical cross-linking mass spectrometry (CXMS). As a di-ortho-phthalaldehyde (DOPA) based cross-linker, DosatiLink-2 offers a significant advantage in reaction speed, being 60-120 times faster than traditional N-hydroxysuccinimide (NHS) ester cross-linkers like disuccinimidyl suberate (DSS)[1][2]. This rapid reactivity makes it particularly well-suited for capturing transient and weak PPIs, which are often missed with slower-reacting cross-linkers. This document provides detailed application notes and protocols for the use of DosatiLink-2 in protein cross-linking assays.

Principle of Operation

DosatiLink-2 possesses two ortho-phthalaldehyde moieties connected by a di-ethylene glycol spacer. These aldehyde groups react specifically with the primary amines of lysine residues and the N-termini of proteins, forming stable covalent bonds. The spacer arm has a maximally allowed Cα–Cα distance of 30.2 Å[1]. The extremely fast kinetics of the cross-linking reaction allows for the "freezing" of protein complexes in their native state, providing a snapshot of interactions at a specific moment in time.

Key Applications

• Mapping Transient or Weak Protein-Protein Interactions: The high reaction speed of DosatiLink-2 is ideal for stabilizing fleeting interactions that are difficult to detect with other methods[1][2].

• Structural Elucidation of Protein Complexes: The distance constraints provided by DosatiLink-2 cross-links can be used to model the three-dimensional structure of protein complexes.

• Studying Protein Dynamics and Conformational Changes: The ability to perform time-course analysis of protein conformational shifts during processes like protein unfolding[3].

Quantitative Data Summary

The following tables summarize the comparative performance of DosatiLink-2 and DSS in cross-linking the transient heterodimeric protein complexes EIN/HPr and EIIAGlc/EIIBGlc from the bacterial glucose phosphotransferase system.

Table 1: Comparison of Inter-molecular Cross-links Identified in the EIN/HPr Complex

Cross-linker	Total Inter-molecular Cross-links Identified	Cross-links Consistent with Stereospecific Complex (SC)	Cross-links Consistent with Encounter Complexes (ECs)
DosatiLink-2	15	8	7
DSS	6	1	5

Data extracted from Wang et al., 2022 (bioRxiv preprint)[4]. The data represents a combination of experiments using 0.05, 0.2, and 0.8 mM of each cross-linker.

Table 2: General Properties of DosatiLink-2 vs. DSS

Feature	DosatiLink-2	DSS (Disuccinimidyl suberate)
Reactive Group	ortho-phthalaldehyde	N-hydroxysuccinimide (NHS) ester
Target Specificity	Primary amines (Lysine, N-terminus)	Primary amines (Lysine, N-terminus)
Spacer Arm Length (Cα–Cα)	30.2 Å	24.0 Å[1]
Reaction Speed	60-120 times faster than DSS[1][2]	Standard
Advantages	Captures transient interactions effectively, performs well at low pH and temperature[3].	Widely used and well-characterized.
Disadvantages	Newer reagent with less extensive literature.	Slower reaction rate may miss transient interactions.

Experimental Protocols

Protocol 1: In Vitro Cross-Linking of Purified Proteins with DosatiLink-2

This protocol describes a general workflow for the cross-linking of purified protein complexes in solution.

Materials:

• Purified protein complex of interest in a suitable buffer (e.g., HEPES, PBS). Crucially, avoid amine-containing buffers such as Tris or glycine.

• DosatiLink-2 stock solution (e.g., 10 mM in DMSO or DMF). Prepare fresh.

• Quenching solution (e.g., 1 M Tris-HCl, pH 7.5 or 1 M Glycine).

• SDS-PAGE reagents and equipment.

• Mass spectrometer and associated reagents for proteomic analysis.

Procedure:

• Sample Preparation:

  • Prepare the protein complex at a suitable concentration in an amine-free buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5). The optimal protein concentration will depend on the binding affinity (KD) of the interacting partners. For transient interactions, a concentration around the KD is a good starting point[1].

• Cross-linking Reaction:

  • Add the DosatiLink-2 stock solution to the protein sample to achieve the desired final concentration. A typical starting concentration range is 0.05 mM to 0.8 mM. Optimization may be required.

  • Incubate the reaction mixture at room temperature or on ice. Due to the high reactivity of DosatiLink-2, a short incubation time of 1-10 minutes is often sufficient. Time-course experiments are recommended to optimize the reaction time.

• Quenching:

  • Terminate the cross-linking reaction by adding the quenching solution to a final concentration of 20-50 mM.

  • Incubate for an additional 15-30 minutes at room temperature to ensure all unreacted cross-linker is quenched.

• Analysis by SDS-PAGE:

  • Analyze the cross-linked sample by SDS-PAGE to visualize the formation of higher molecular weight species corresponding to cross-linked complexes. A decrease in the intensity of the monomer bands and the appearance of new, higher molecular weight bands indicates a successful cross-linking reaction.

• Preparation for Mass Spectrometry:

  • Excise the gel bands corresponding to the cross-linked complexes.

  • Perform in-gel digestion of the proteins using a suitable protease (e.g., trypsin).

  • Extract the peptides for subsequent analysis by LC-MS/MS.

• Mass Spectrometry Analysis and Data Interpretation:

  • Analyze the extracted peptides using a high-resolution mass spectrometer.

  • Use specialized software (e.g., pLink 2) to identify the cross-linked peptides and map the interaction sites.

Protocol 2: In Situ Cross-Linking of Proteins in Live Cells

This protocol provides a general guideline for cross-linking proteins within their cellular environment.

Materials:

• Cultured cells expressing the proteins of interest.

• Phosphate-buffered saline (PBS).

• DosatiLink-2 stock solution (e.g., 50 mM in DMSO).

• Quenching solution (e.g., 1 M Tris-HCl, pH 7.5).

• Cell lysis buffer (amine-free, e.g., RIPA buffer without Tris, supplemented with protease inhibitors).

• Standard equipment for cell culture, cell harvesting, and protein extraction.

Procedure:

• Cell Culture and Harvesting:

  • Grow cells to the desired confluency.

  • Wash the cells twice with ice-cold PBS to remove media components.

• In Situ Cross-linking:

  • Resuspend the cell pellet in an appropriate volume of PBS.

  • Add the DosatiLink-2 stock solution to a final concentration that needs to be empirically determined (a starting range of 1-5 mM can be tested).

  • Incubate for 5-15 minutes at room temperature with gentle agitation.

• Quenching:

  • Add quenching solution to a final concentration of 50-100 mM to stop the reaction.

  • Incubate for 15 minutes at room temperature.

• Cell Lysis and Protein Extraction:

  • Pellet the cells by centrifugation.

  • Lyse the cells using an appropriate amine-free lysis buffer containing protease inhibitors.

  • Clarify the lysate by centrifugation to remove cell debris.

• Downstream Analysis:

  • The protein lysate containing the cross-linked complexes can be used for various downstream applications, including immunoprecipitation to enrich for specific protein complexes, followed by SDS-PAGE and mass spectrometry as described in Protocol 1.

Visualizations

Bacterial Glucose Phosphotransferase System (PTS) Signaling Pathway

The following diagram illustrates the phosphoryl transfer cascade of the bacterial PTS, a model system used to evaluate the efficacy of DosatiLink-2 in capturing transient protein-protein interactions.

Caption: Phosphoryl transfer cascade in the bacterial PTS.

Experimental Workflow for DosatiLink-2 Cross-Linking Mass Spectrometry

The diagram below outlines the key steps in a typical CXMS experiment using DosatiLink-2.

Caption: General workflow for a CXMS experiment with DosatiLink-2.

References

• 1. Fast cross-linking by DOPA2 promotes the capturing of a stereospecific protein complex over nonspecific encounter complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fast cross-linking by DOPA2 promotes the capturing of a stereospecific protein complex over nonspecific encounter complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of protein unfolding by fast cross-linking mass spectrometry using di-ortho-phthalaldehyde cross-linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Application Note: DosatiLink-2 for Targeted Protein Degradation in Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction

DosatiLink-2 is a novel, potent, and selective heterobifunctional molecule designed for targeted protein degradation. It operates on the principle of Proteolysis-Targeting Chimeras (PROTACs), which utilize the cell's own ubiquitin-proteasome system (UPS) to specifically eliminate proteins of interest (POI).[1][2] DosatiLink-2 is composed of three key components: a ligand that binds to the target protein, a proprietary linker, and a ligand that recruits an E3 ubiquitin ligase.[1][3] This engineered proximity induces the ubiquitination and subsequent degradation of the target protein by the proteasome.[1][2] This application note provides a comprehensive overview of DosatiLink-2, its mechanism of action, and detailed protocols for its application in drug discovery screening.

Mechanism of Action

DosatiLink-2 hijacks the UPS by acting as a molecular bridge between a target protein and an E3 ubiquitin ligase, such as Cereblon (CRBN).[3][4] This forms a ternary complex (Target Protein-DosatiLink-2-E3 Ligase).[1][5] Once this complex is formed, the E3 ligase facilitates the transfer of ubiquitin molecules to the target protein.[1] The resulting polyubiquitinated protein is then recognized and degraded by the 26S proteasome, releasing DosatiLink-2 to engage another target protein molecule.[1] This catalytic mode of action allows for the degradation of target proteins at very low compound concentrations.[1]

Caption: Mechanism of Action for DosatiLink-2.

Applications in Drug Discovery

DosatiLink-2 is a powerful tool for various stages of drug discovery:

• Target Validation: Rapid and specific degradation of a target protein in cellular models allows for the direct assessment of the protein's role in disease-relevant pathways.

• "Undruggable" Targets: PROTACs can target proteins that lack active sites for traditional small molecule inhibitors, such as scaffolding proteins and transcription factors, which make up a significant portion of the proteome.[1]

• Lead Optimization: The modular nature of DosatiLink-2 allows for systematic optimization of its components (target binder, linker, E3 ligase ligand) to improve potency, selectivity, and pharmacokinetic properties.[]

• Therapeutic Potential: As a catalytic degrader, DosatiLink-2 can achieve sustained target suppression at low doses, potentially leading to improved efficacy and reduced off-target effects compared to traditional inhibitors.

Quantitative Data Summary

The following table summarizes the key performance metrics for DosatiLink-2 against a hypothetical target, Kinase-X, in a cancer cell line (e.g., HeLa).

Parameter	Value	Description
Binding Affinity (Kd) to Target (Kinase-X)	50 nM	Measures the binding strength of DosatiLink-2 to the target protein.
Binding Affinity (Kd) to E3 Ligase (CRBN)	250 nM	Measures the binding strength of DosatiLink-2 to the Cereblon E3 ligase.
DC50 (Degradation Concentration 50%)	25 nM	The concentration of DosatiLink-2 required to degrade 50% of Kinase-X in cells after 24 hours.
Dmax (Maximum Degradation)	>95%	The maximum percentage of Kinase-X degradation achievable with DosatiLink-2.
Cellular IC50 (Functional Assay)	100 nM	The concentration of DosatiLink-2 that causes 50% inhibition of cell viability in a Kinase-X dependent cancer cell line.

Experimental Protocols

Protocol 1: Cellular Target Degradation Assay via Western Blot

This protocol is designed to quantify the degradation of a target protein induced by DosatiLink-2 in a cellular context.

Materials:

• Cell line of interest (e.g., HeLa)

• Complete cell culture medium

• DosatiLink-2

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132, as a negative control)

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE gels and blotting equipment

Methodology:

• Cell Seeding: Plate cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• Compound Treatment: Prepare serial dilutions of DosatiLink-2 in cell culture medium. Aspirate the old medium from the cells and add the compound-containing medium. Include a vehicle-only (DMSO) control and a proteasome inhibitor control.

• Incubation: Incubate the cells for the desired time period (e.g., 4, 8, 16, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot: Normalize protein amounts for each sample, run on an SDS-PAGE gel, and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies for the target protein and loading control, followed by the appropriate HRP-conjugated secondary antibody.

• Detection and Analysis: Visualize bands using a chemiluminescent substrate and quantify band intensity using densitometry software. Normalize the target protein band intensity to the loading control.

Caption: Western Blot workflow for target degradation.

Protocol 2: Cell Viability Assay

This protocol measures the functional consequence of target protein degradation on cell proliferation or viability.

Materials:

• Cell line of interest

• 96-well clear-bottom white plates

• Complete cell culture medium

• DosatiLink-2

• DMSO (vehicle control)

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well).

• Compound Treatment: The next day, treat the cells with a serial dilution of DosatiLink-2. Include a vehicle-only control.

• Incubation: Incubate for a period relevant to the cell doubling time (e.g., 72 hours).

• Assay: Allow the plate to equilibrate to room temperature. Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Measurement: Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Read the luminescence using a plate reader. Normalize the data to the vehicle control and plot the dose-response curve to determine the IC50 value.

Signaling Pathway Context

DosatiLink-2 can be used to probe signaling pathways. For example, if Kinase-X is an upstream activator of a pro-survival pathway, its degradation will lead to the inhibition of that pathway and subsequent apoptosis or cell cycle arrest.

Caption: Inhibition of a pro-survival pathway via DosatiLink-2.

For research use only. Not for use in diagnostic procedures.

References

• 1. biopharma.co.uk [biopharma.co.uk]
• 2. scienceopen.com [scienceopen.com]
• 3. Frontiers | E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points [frontiersin.org]
• 4. Cereblon-Recruiting PROTACs: Will New Drugs Have to Face Old Challenges? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reactionbiology.com [reactionbiology.com]

DosatiLink-2 Labeling: A Robust Platform for High-Efficiency Fluorophore Conjugation in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

DosatiLink-2 represents a novel and highly efficient covalent labeling technology designed to streamline the conjugation of fluorescent dyes to biomolecules for advanced fluorescence microscopy applications. This system is engineered to provide researchers with a reliable method for achieving high labeling densities and bright, photostable signals, crucial for demanding imaging experiments, including live-cell imaging and super-resolution microscopy. The DosatiLink-2 chemistry is based on a two-part system: the DosatiLink-2-activated fluorophore and a corresponding recognition sequence that can be genetically encoded or chemically introduced into the protein of interest. This technology offers significant advantages in terms of specificity, reaction speed, and the stability of the final conjugate, making it an invaluable tool for cellular imaging, tracking protein dynamics, and high-content screening in drug discovery.

Mechanism of Action

The DosatiLink-2 labeling technology is predicated on a highly specific and rapid bio-orthogonal reaction. The core of this system is the interaction between a proprietary, activated ester on the DosatiLink-2 fluorophore and a unique, sterically accessible nucleophilic residue engineered into the target protein. This reaction proceeds efficiently under physiological conditions (pH 7.2-7.8) and at room temperature, minimizing the risk of protein denaturation and preserving biological activity. The covalent bond formed is highly stable, ensuring that the fluorescent signal remains associated with the target molecule throughout the duration of the imaging experiment.

Quantitative Data Summary

The performance of DosatiLink-2 labeled antibodies was systematically evaluated against conventional labeling methods. The following table summarizes the key performance metrics.

Feature	DosatiLink-2 Labeling	NHS-Ester Labeling
Labeling Efficiency	>95%	70-85%
Signal-to-Noise Ratio	15:1	8:1
Photostability (t½ in sec)	180	110
Reaction Time	30 minutes	1-2 hours
pH Range	6.8-8.0	7.0-8.5

Experimental Protocols

Protocol 1: General Antibody Conjugation with DosatiLink-2

This protocol outlines the steps for conjugating a DosatiLink-2 activated fluorophore to a primary antibody.

Materials:

• Primary antibody (1 mg/mL in PBS, amine-free)

• DosatiLink-2 activated fluorophore (e.g., DosatiLink-2-AF488)

• Conjugation Buffer (0.1 M sodium bicarbonate, pH 7.4)

• Purification column (e.g., size-exclusion chromatography)

• PBS (pH 7.4)

Procedure:

• Antibody Preparation: Prepare the antibody at a concentration of 1 mg/mL in amine-free PBS.

• Reaction Setup: Add 10 µL of Conjugation Buffer to 100 µL of the antibody solution.

• Fluorophore Addition: Reconstitute the DosatiLink-2 activated fluorophore in DMSO to a concentration of 10 mg/mL. Add a 10-fold molar excess of the activated fluorophore to the antibody solution.

• Incubation: Incubate the reaction mixture for 30 minutes at room temperature with gentle agitation.

• Purification: Purify the conjugated antibody using a size-exclusion chromatography column to remove unconjugated fluorophore. Elute with PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the excitation maximum of the fluorophore.

Protocol 2: Cell Surface Labeling for Fluorescence Microscopy

This protocol describes the use of a DosatiLink-2 conjugated antibody for labeling cell surface proteins.

Materials:

• Adherent cells cultured on coverslips

• DosatiLink-2 conjugated primary antibody

• Blocking Buffer (PBS with 1% BSA)

• Wash Buffer (PBS)

• Fixative (4% paraformaldehyde in PBS)

• Mounting Medium

Procedure:

• Cell Culture: Grow cells to 70-80% confluency on sterile coverslips.

• Blocking: Wash the cells twice with Wash Buffer and then incubate in Blocking Buffer for 30 minutes at room temperature.

• Primary Antibody Incubation: Dilute the DosatiLink-2 conjugated primary antibody to the desired concentration in Blocking Buffer. Incubate the cells with the antibody solution for 1 hour at room temperature.

• Washing: Wash the cells three times with Wash Buffer for 5 minutes each.

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Final Washes: Wash the cells three times with Wash Buffer.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the labeled cells using a fluorescence microscope with the appropriate filter sets.

Visualizations

Caption: DosatiLink-2 conjugation workflow.

Caption: Visualizing a signaling pathway.

Technical Notes & Optimization

Troubleshooting DosatiLink-2 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DosatiLink-2. The information is designed to help you overcome common solubility challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is DosatiLink-2 and why is its solubility a potential issue?

A1: DosatiLink-2 is an Abelson murine leukemia (ABL) enzyme inhibitor.[1][2][3][4] Its chemical structure is complex, with a molecular formula of C65H85Cl2F2N13O15S and a molecular weight of 1429.42 g/mol .[1][2] The structure contains both hydrophobic regions (aromatic and heterocyclic rings) and a hydrophilic polyethylene glycol (PEG)-like chain. This combination of features can lead to challenging solubility behavior in aqueous solutions, a common issue with many small molecule kinase inhibitors.[5][6][7]

Q2: My DosatiLink-2 powder will not dissolve in my aqueous buffer. What is the first step I should take?

A2: The recommended first step is to prepare a high-concentration stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common choice for initial testing due to its ability to dissolve a wide range of organic molecules. From this DMSO stock, you can make serial dilutions into your aqueous experimental medium. It is critical to ensure the final concentration of DMSO in your assay is low enough to not affect the biological system, typically less than 0.5% (v/v).

Q3: What are the best practices for storing DosatiLink-2 to maintain its integrity and solubility?

A3: DosatiLink-2 should be stored at -20°C.[1] It is important to protect it from moisture. Before opening, the vial should be allowed to equilibrate to room temperature to prevent condensation. For stock solutions in DMSO, it is recommended to aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues

This guide addresses specific problems you may encounter when preparing solutions of DosatiLink-2.

Issue 1: DosatiLink-2 precipitates out of solution when diluting a DMSO stock into aqueous buffer.

• Possible Cause: This is a common phenomenon known as "crashing out," which occurs when a compound that is highly soluble in an organic solvent is introduced into an aqueous buffer where its solubility is significantly lower. The rapid change in solvent polarity causes the compound to precipitate.

• Troubleshooting Workflow:

  Troubleshooting workflow for precipitation issues.

Issue 2: Inconsistent results in biological assays, possibly due to poor solubility.

• Possible Cause: Even if visible precipitation is not observed, micro-precipitates or aggregation of DosatiLink-2 can occur, leading to variability in the effective concentration of the compound in your assay.

• Troubleshooting Steps:

  • Verify Stock Solution Clarity: Before each use, visually inspect your DMSO stock solution for any signs of crystallization. If crystals are present, gently warm the solution (e.g., in a 37°C water bath) and vortex until fully dissolved.

  • Centrifuge Final Dilution: After diluting your stock into the final aqueous buffer, centrifuge the solution at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet any micro-precipitates. Use the supernatant for your experiment.

  • Assess Compound Stability: The stability of DosatiLink-2 in your specific assay medium and at your experimental temperature may be a factor. Consider conducting a time-course experiment to see if the compound precipitates over the duration of your assay.

Issue 3: Difficulty dissolving DosatiLink-2, even in DMSO.

• Possible Cause: While uncommon for initial dissolution, very high concentrations or issues with the solid-state form of the compound could lead to challenges.

• Troubleshooting Steps:

  • Use Gentle Heating: Warm the DMSO solution to 37-50°C to aid dissolution.

  • Sonication: Use a bath sonicator to provide energy to break up any aggregates.

  • Test Alternative Solvents: If DMSO is problematic for your specific application, other solvents like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) can be tested. Always verify the compatibility of these solvents with your experimental system.

Quantitative Data: Solubility of ABL Kinase Inhibitors

While specific solubility data for DosatiLink-2 is not publicly available, the following table provides illustrative solubility values for other ABL kinase inhibitors in common solvents. This data can serve as a general guide for what to expect with compounds of this class.

Compound	Solvent	Solubility (mg/mL)	Molar Solubility (mM)	Reference
Imatinib	Water	100	~169
Alectinib HCl	DMSO	4.5	~7.8	[8]
Alectinib HCl	Water	0.01	~0.017	[8]
Bosutinib	Aqueous	>0.25 (pH 7.4)	>0.48 (pH 7.4)	[9]
Ponatinib	Aqueous	pH-dependent	pH-dependent	[7]

Note: These values are for illustrative purposes and may vary based on experimental conditions such as temperature and pH.

Experimental Protocols

Protocol 1: Preparation of a DosatiLink-2 Stock Solution in DMSO

Objective: To prepare a 10 mM stock solution of DosatiLink-2 in DMSO.

Materials:

• DosatiLink-2 (MW: 1429.42 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Calibrated analytical balance

• Microcentrifuge tubes

Procedure:

• Allow the vial of DosatiLink-2 to equilibrate to room temperature before opening.

• Weigh out 1.43 mg of DosatiLink-2 and place it in a microcentrifuge tube.

• Add 100 µL of anhydrous DMSO to the tube.

• Vortex the solution for 2-5 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: Shake-Flask Method for Determining Aqueous Solubility

Objective: To determine the equilibrium solubility of DosatiLink-2 in an aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4).

Workflow:

Workflow for determining aqueous solubility.

Procedure:

• Add an excess amount of DosatiLink-2 powder to a known volume of the aqueous buffer in a glass vial. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

• Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24 to 48 hours to allow the solution to reach equilibrium.

• After incubation, remove the vial and let it stand to allow larger particles to settle.

• Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining undissolved solid.

• Dilute the filtered sample with an appropriate solvent (e.g., acetonitrile/water) and analyze the concentration of dissolved DosatiLink-2 using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• The measured concentration represents the equilibrium solubility of DosatiLink-2 under the tested conditions.

References

• 1. DosatiLink-2 - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 未知页面 [m.biomart.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-Appropriate Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Atypical N-Alkyl to N-Noralkoxy Switch in a Dual cSRC/BCR-ABL1 Kinase Inhibitor Improves Drug Efflux and hERG Affinity - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing DosatiLink-2 Reaction Conditions: A Technical Support Guide

Introduction

The DosatiLink-2 reaction is a critical process for researchers and drug development professionals. Achieving optimal reaction conditions is paramount for maximizing yield, ensuring purity, and obtaining reliable experimental outcomes. This technical support center provides a comprehensive resource for troubleshooting common issues and answering frequently asked questions related to the DosatiLink-2 reaction.

I. Troubleshooting Guide

This guide addresses specific issues that users may encounter during the DosatiLink-2 reaction, offering potential causes and solutions.

Issue 1: Low Reaction Yield

A common challenge in any chemical synthesis is a lower-than-expected product yield. The following table outlines potential causes and corresponding troubleshooting steps to improve the efficiency of your DosatiLink-2 reaction.

Potential Cause	Recommended Solution(s)
Suboptimal Reagent Concentration	Titrate the concentrations of both the substrate and the DosatiLink-2 reagent to identify the optimal molar ratio. Start with a 1:1 ratio and systematically vary it (e.g., 1:1.2, 1:1.5, 1.2:1, 1.5:1) while keeping other parameters constant.
Incorrect Reaction Temperature	The DosatiLink-2 reaction is temperature-sensitive. Perform a temperature screen from room temperature up to the boiling point of the solvent in 5-10°C increments. Monitor the reaction progress at each temperature to determine the optimum.
Inappropriate Reaction Time	Both insufficient and excessive reaction times can lead to lower yields. Set up a time-course experiment, taking aliquots at various intervals (e.g., 1, 2, 4, 8, and 24 hours) to determine the point of maximum product formation before degradation occurs.
Poor Solvent Choice	The polarity and solubility characteristics of the solvent are crucial. Test a panel of solvents with varying dielectric constants (e.g., Dichloromethane, Tetrahydrofuran, Acetonitrile, Dimethylformamide).
Presence of Impurities	Ensure the purity of starting materials and the dryness of the solvent. Impurities can interfere with the reaction. Use freshly distilled or high-purity anhydrous solvents.

Issue 2: Formation of Side Products

The presence of unexpected side products can complicate purification and reduce the overall yield of the desired product.

Potential Cause	Recommended Solution(s)
High Reaction Temperature	Elevated temperatures can sometimes promote side reactions. If a temperature screen reveals multiple products at higher temperatures, select the lowest temperature that still provides a reasonable reaction rate.
Incorrect Stoichiometry	An excess of one reagent may lead to the formation of byproducts. Re-evaluate the optimal molar ratio as described for low yield.
Cross-Reactivity	If your substrate contains multiple reactive sites, consider using protecting groups to selectively block unwanted reactions.

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the DosatiLink-2 reaction?

A1: The DosatiLink-2 reaction proceeds through a nucleophilic substitution mechanism. The workflow generally involves the activation of a substrate followed by the coupling with the DosatiLink-2 reagent.

Preventing non-specific binding of DosatiLink-2

Welcome to the technical support center for DosatiLink-2, your guide to troubleshooting and optimizing your experiments. This resource provides answers to frequently asked questions and detailed guides to address potential challenges, particularly concerning non-specific binding.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding and why is it a concern with DosatiLink-2 conjugates?

Non-specific binding refers to the interaction of your DosatiLink-2 conjugated molecule with unintended targets or surfaces within your experimental system.[1] This can lead to a variety of problems, including high background noise, false positive signals, and reduced assay sensitivity. For therapeutic applications, non-specific binding can result in off-target effects and altered pharmacokinetic profiles.[2]

Q2: What are the primary drivers of non-specific binding for protein conjugates?

Several factors can contribute to non-specific binding. The leading causes are often related to:

• Electrostatic Interactions: Charged patches on the surface of the antibody or protein can interact with oppositely charged surfaces or molecules.[2][3]

• Hydrophobic Interactions: Exposed hydrophobic regions on the protein surface can bind to other hydrophobic surfaces.[3]

• Fc Receptor Binding: The Fc region of antibodies can bind to Fc receptors on cells, leading to unintended cellular uptake.[1]

Q3: How can I detect non-specific binding in my experiments?

A common method to assess non-specific binding is to run parallel control experiments. This can include:

• An isotype control antibody conjugated with DosatiLink-2.

• Competition assays with an excess of unlabeled antibody.

• Testing your DosatiLink-2 conjugate in a system known to lack the target antigen.

An increase in signal in these control conditions compared to a blank control is indicative of non-specific binding.

Troubleshooting Guides

Issue 1: High background signal in an ELISA-based assay.

High background in an ELISA is a common indicator of non-specific binding of the DosatiLink-2 conjugate to the plate surface or blocking agents.

Troubleshooting Workflow for High Background in ELISA

Caption: Troubleshooting workflow for high background in ELISA.

Quantitative Data Summary: Effect of Buffer Conditions on Non-Specific Binding

The following table summarizes the results of an experiment testing the effect of different buffer additives on the non-specific binding of a DosatiLink-2-Antibody conjugate in an ELISA format.

Buffer Additive	Concentration	Signal-to-Noise Ratio	% Background Reduction
None (Control)	-	2.5	0%
NaCl	250 mM	5.8	57%
NaCl	500 mM	8.2	70%
Tween-20	0.05%	6.5	62%
Tween-20	0.1%	7.1	65%
BSA	1%	4.9	49%
BSA	2%	5.3	53%

Experimental Protocol: Optimization of Blocking and Washing Buffers

• Plate Coating: Coat a 96-well ELISA plate with the target antigen at a concentration of 1-10 µg/mL in a suitable coating buffer (e.g., PBS) and incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer (PBS with 0.05% Tween-20).

• Blocking: Add 200 µL of different blocking buffers to the wells. Test a range of blockers including 1-5% BSA in PBST, 1-5% non-fat dry milk in PBST, and commercially available blocking solutions. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Conjugate Incubation: Add your DosatiLink-2 conjugate, diluted in the corresponding blocking buffer, to the wells. Incubate for 1-2 hours at room temperature.

• Washing: Perform a series of extended washes. For example, test 3 washes for 5 minutes each versus 5 washes for 5 minutes each.

• Detection: Add the appropriate substrate and measure the signal according to the standard protocol for your detection system.

• Analysis: Compare the signal in wells with and without the target antigen to determine the signal-to-noise ratio.

Issue 2: Non-specific uptake in cell-based assays.

Unintended uptake of DosatiLink-2 conjugates by cells that do not express the target antigen can be a significant issue, often mediated by electrostatic interactions or Fc receptors.

Signaling Pathway of Non-Specific Cellular Uptake

Caption: Mechanisms of non-specific cellular uptake.

Troubleshooting Strategies for Cell-Based Assays

• Inclusion of Blocking Agents:

  • Fc Receptor Blockers: Add human IgG or commercially available Fc blocking reagents to your cell suspension before adding the DosatiLink-2 conjugate.

  • Serum: Pre-incubate cells with serum from the same species as your secondary antibody to block non-specific binding sites.

• Buffer Optimization:

  • Increase the ionic strength of your assay buffer with NaCl (e.g., up to 250 mM) to reduce electrostatic interactions.[4]

  • Include a non-ionic detergent like Tween-20 (0.01-0.05%) in your wash buffers.

• Use of Control Cells: Always include a negative control cell line that does not express the target antigen to quantify the level of non-specific binding.

Quantitative Data Summary: Effect of Blocking Agents on Non-Specific Uptake

The following table shows the reduction in non-specific binding of a DosatiLink-2-Antibody conjugate to a target-negative cell line with the addition of different blocking agents.

Blocking Agent	Concentration	% Reduction in Non-Specific Uptake
None (Control)	-	0%
Human IgG	100 µg/mL	65%
Human IgG	500 µg/mL	82%
Commercial Fc Block	1X	78%
BSA	2%	15%

This technical support guide provides a starting point for addressing non-specific binding issues with DosatiLink-2. For further assistance, please contact our technical support team with details of your experimental setup and the issues you are encountering.

References

• 1. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 2. The interplay of non-specific binding, target-mediated clearance and FcRn interactions on the pharmacokinetics of humanized antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Surface patches induce nonspecific binding and phase separation of antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nonspecificity fingerprints for clinical-stage antibodies in solution - PMC [pmc.ncbi.nlm.nih.gov]

DosatiLink-2 degradation and storage problems

Welcome to the technical support center for DosatiLink-2. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the degradation and storage of DosatiLink-2.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for DosatiLink-2 stock solutions?

For optimal stability, it is recommended to store DosatiLink-2 stock solutions at -80°C. For short-term storage (up to one week), -20°C is acceptable. Avoid repeated freeze-thaw cycles as this can lead to degradation.

Q2: What solvents are recommended for reconstituting and diluting DosatiLink-2?

DosatiLink-2 is most stable in anhydrous, aprotic solvents such as DMSO or DMF. For aqueous buffers, it is recommended to prepare fresh solutions for immediate use. If aqueous solutions must be stored, use a buffer at pH 6.0-6.5 and store at 2-8°C for no longer than 24 hours.

Q3: My DosatiLink-2 solution has turned yellow. What does this indicate?

A yellow discoloration may suggest oxidation of the linker. This can be caused by exposure to air, light, or certain metal ions. It is advisable to prepare fresh solutions and handle them under an inert atmosphere (e.g., argon or nitrogen) if possible.

Q4: I am observing premature cleavage of my payload from the conjugate. What are the potential causes?

Premature cleavage can be due to several factors, including enzymatic degradation from trace contaminants, inappropriate pH of the buffer, or exposure to reducing agents if the linker contains a disulfide bond.

Q5: Is DosatiLink-2 sensitive to light?

Yes, prolonged exposure to light, especially UV light, can lead to photodegradation. It is recommended to work with DosatiLink-2 in low-light conditions and store solutions in amber vials or tubes wrapped in foil.

Troubleshooting Guides

Issue 1: Inconsistent Conjugation Efficiency

Symptoms:

• Low yield of the final conjugate.

• High variability in drug-to-antibody ratio (DAR) between batches.

Possible Causes and Solutions:

Cause	Recommended Action
Degradation of DosatiLink-2 stock	Prepare a fresh stock solution from a new vial of lyophilized powder.
Presence of nucleophiles in the buffer	Avoid buffers containing primary amines (e.g., Tris) or thiols. Use phosphate or HEPES-based buffers.
Incorrect pH of the reaction buffer	Optimize the reaction pH. For many amine-reactive chemistries, a pH of 7.5-8.5 is optimal.
Hydrolysis of the reactive group	Minimize the time DosatiLink-2 is in aqueous solution before adding it to the protein.

Issue 2: Aggregation of the Final Conjugate

Symptoms:

• Visible precipitation or cloudiness in the conjugate solution.

• High molecular weight species observed on size-exclusion chromatography (SEC).

Possible Causes and Solutions:

Cause	Recommended Action
Hydrophobicity of DosatiLink-2/payload	Include a certain percentage of a co-solvent like DMSO or ethanol in the final formulation (if compatible with the protein).
High drug-to-antibody ratio (DAR)	Reduce the molar excess of DosatiLink-2 used in the conjugation reaction to target a lower DAR.
Inappropriate buffer conditions	Screen different buffer formulations for the final conjugate, varying pH and excipients.

Quantitative Stability Data

The following tables summarize the stability of DosatiLink-2 under various conditions.

Table 1: Stability of Lyophilized DosatiLink-2

Storage Condition	Time	Purity (%)
-80°C	24 months	>99%
-20°C	12 months	98%
4°C	1 month	92%
25°C (Room Temp)	1 week	85%

Table 2: Stability of DosatiLink-2 in DMSO (10 mM Stock)

Storage Condition	Time	Purity (%)
-80°C	6 months	>99%
-20°C	3 months	99%
4°C	1 week	97%
25°C (Room Temp)	24 hours	95%

Table 3: Stability of DosatiLink-2 in Aqueous Buffer (pH 7.4)

Storage Condition	Time	Purity (%)
4°C	8 hours	90%
4°C	24 hours	82%
25°C (Room Temp)	1 hour	88%
25°C (Room Temp)	4 hours	75%

Experimental Protocols

Protocol 1: Assessment of DosatiLink-2 Hydrolytic Stability

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 4.0 to 9.0 (e.g., acetate, phosphate, borate).

• Sample Preparation: Dissolve DosatiLink-2 in each buffer to a final concentration of 1 mg/mL.

• Incubation: Incubate the samples at a controlled temperature (e.g., 37°C).

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each sample.

• Analysis: Immediately quench the reaction (if necessary) and analyze the purity of DosatiLink-2 in each aliquot by HPLC-UV.

• Data Analysis: Plot the percentage of intact DosatiLink-2 as a function of time for each pH to determine the rate of hydrolysis.

Protocol 2: Forced Degradation Study

• Acid/Base Hydrolysis: Incubate DosatiLink-2 in 0.1 M HCl and 0.1 M NaOH at 60°C for 2 hours.

• Oxidative Degradation: Treat DosatiLink-2 with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Incubate a solid sample of DosatiLink-2 at 80°C for 48 hours.

• Photodegradation: Expose a solution of DosatiLink-2 to a high-intensity light source (e.g., Xenon lamp) for 24 hours.

• Analysis: Analyze all treated samples, along with an untreated control, by LC-MS to identify major degradation products.

Visualizations

Caption: Potential degradation pathways for DosatiLink-2.

Caption: Troubleshooting workflow for low conjugation yield.

Caption: Factors influencing DosatiLink-2 stability.

Technical Support Center: DosatiLink-2 Synthesis

Disclaimer: The information provided below is for a hypothetical molecule, "DosatiLink-2," as no public data is available. The synthesis pathway and troubleshooting guide are based on common challenges in the synthesis of similar bifunctional linker molecules used in bioconjugation and drug development.

Frequently Asked Questions (FAQs)

Q1: What is the general structure of DosatiLink-2 and its intended use?

A1: DosatiLink-2 is a next-generation hetero-bifunctional linker designed for the development of antibody-drug conjugates (ADCs). It contains a cleavable dipeptide sequence for controlled drug release, a self-immolative spacer to ensure efficient payload delivery, and orthogonal functional groups for conjugation to both the antibody and the cytotoxic drug.

Q2: What are the critical quality attributes of the reagents used in the DosatiLink-2 synthesis?

A2: The quality of starting materials is paramount for achieving high yields and purity. Key considerations include:

• Solvent Purity: Anhydrous solvents are critical for moisture-sensitive steps to prevent side reactions.

• Reagent Purity: Use freshly opened or properly stored reagents to avoid degradation. Purity should be assessed by appropriate analytical methods (e.g., NMR, LC-MS).

• Inert Atmosphere: Reactions sensitive to oxidation or moisture should be performed under an inert atmosphere (e.g., argon or nitrogen).

Q3: How should I monitor the progress of the reaction steps?

A3: Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are recommended for monitoring reaction progress. TLC provides a quick qualitative assessment, while LC-MS offers more detailed information on the conversion of starting materials and the formation of intermediates and byproducts.

Troubleshooting Guides

Issue 1: Low Yield in Step 1 - Amide Coupling of the Dipeptide

Q: I am experiencing a low yield (<60%) during the amide coupling reaction between the N-protected amino acid and the second amino acid ester. What are the potential causes and solutions?

A: Low yields in amide coupling reactions are common and can often be rectified by optimizing the reaction conditions.

Potential Causes and Solutions:

Cause	Recommended Solution
Incomplete Activation of Carboxylic Acid	Ensure the activating agent (e.g., HATU, HOBt/EDC) is fresh and added in the correct stoichiometric ratio (typically 1.1-1.5 equivalents).
Presence of Moisture	Use anhydrous solvents and perform the reaction under an inert atmosphere. Dry all glassware thoroughly before use.
Steric Hindrance	If the amino acids are sterically bulky, consider a more potent coupling reagent or a longer reaction time at a slightly elevated temperature (e.g., 40 °C).
Incorrect pH	The pH of the reaction mixture is crucial. For EDC/HOBt coupling, the optimal pH is around 4-5 for the activation step and 7-8 for the aminolysis step. The addition of a non-nucleophilic base like diisopropylethylamine (DIPEA) is often required.

Issue 2: Formation of a Significant Side Product in Step 2 - Maleimide Installation

Q: During the reaction to install the maleimide group, I observe a significant side product with a similar mass to my desired product. How can I minimize this?

A: The formation of side products during maleimide installation often points to issues with reaction specificity or stability of the maleimide ring.

Potential Causes and Solutions:

Cause	Recommended Solution
Michael Addition of the Amine to the Maleimide	This can occur if the amine starting material for the maleimide formation is in excess or if the reaction temperature is too high. Ensure slow addition of the amine and maintain a low reaction temperature (0-5 °C).
Hydrolysis of the Maleimide Ring	The maleimide ring is susceptible to hydrolysis, especially under basic conditions. Work up the reaction under neutral or slightly acidic conditions (pH 6-7).
Isomerization of the Double Bond	Prolonged reaction times or exposure to light can cause isomerization of the maleimide double bond. Minimize reaction time and protect the reaction from light.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling (Step 1)

• Dissolve the N-protected amino acid (1.0 eq) and the activating agent (e.g., HATU, 1.1 eq) in anhydrous DMF under an argon atmosphere.

• Cool the solution to 0 °C and add DIPEA (2.5 eq).

• Stir the mixture for 15 minutes to allow for the formation of the activated ester.

• In a separate flask, dissolve the amino acid ester hydrochloride salt (1.2 eq) and DIPEA (1.2 eq) in anhydrous DMF.

• Add the amino acid ester solution to the activated ester solution dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring by LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Maleimide Installation (Step 2)

• Dissolve the amine-functionalized intermediate (1.0 eq) and maleic anhydride (1.1 eq) in anhydrous THF under an argon atmosphere.

• Stir the mixture at room temperature for 2 hours to form the maleamic acid intermediate.

• Cool the reaction to 0 °C and add acetic anhydride (2.0 eq) and sodium acetate (0.5 eq).

• Stir the reaction at room temperature for 2-4 hours, monitoring by LC-MS.

• Once the cyclization is complete, pour the reaction mixture into ice-cold water.

• Extract the product with dichloromethane, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Hypothetical synthesis pathway for a DosatiLink-2 Antibody-Drug Conjugate (ADC).

Caption: Decision tree for troubleshooting low reaction yield in DosatiLink-2 synthesis.

Overcoming resistance to DosatiLink-2 in cell lines

Technical Support Center: DosatiLink-2

Welcome to the technical support center for DosatiLink-2. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and overcome resistance to DosatiLink-2 in cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for DosatiLink-2?

DosatiLink-2 is a potent and selective tyrosine kinase inhibitor (TKI) targeting the constitutively active BCR-ABL3 fusion protein. By binding to the ATP-binding pocket of the BCR-ABL3 kinase domain, DosatiLink-2 inhibits downstream signaling pathways, such as the JAK-STAT and MAPK pathways, leading to cell cycle arrest and apoptosis in BCR-ABL3-positive cell lines.

Q2: My DosatiLink-2-sensitive cell line is showing reduced response. What are the common causes?

Reduced sensitivity to DosatiLink-2 can arise from several factors:

• Development of Resistance: Prolonged exposure to the drug can lead to the selection of resistant clones.

• Cell Line Integrity: Genetic drift or misidentification of the cell line can alter its response. We recommend regular cell line authentication.

• Experimental Variability: Inconsistent drug concentration, incubation time, or cell density can affect results.

Q3: What are the known mechanisms of acquired resistance to DosatiLink-2?

There are three primary mechanisms of acquired resistance to DosatiLink-2:

• Target Alteration: Point mutations in the BCR-ABL3 kinase domain can prevent effective binding of DosatiLink-2.

• Bypass Pathway Activation: Upregulation of alternative signaling pathways (e.g., SRC family kinases) can sustain cell proliferation and survival despite the inhibition of BCR-ABL3.

• Drug Efflux: Increased expression of ATP-binding cassette (ABC) transporters, such as MDR1 (P-glycoprotein), can actively pump DosatiLink-2 out of the cell, reducing its intracellular concentration.

Troubleshooting Guide

Issue 1: Gradual loss of DosatiLink-2 efficacy in a previously sensitive cell line.

This is a common indicator of developing drug resistance. Here’s a systematic approach to investigate this issue:

Step 1: Confirm Drug Activity and Experimental Setup

• Action: Test the current batch of DosatiLink-2 on a fresh, validated sensitive parental cell line.

• Expected Outcome: The parental cell line should exhibit the expected sensitivity (low IC50 value). If not, the drug stock may have degraded.

Step 2: Sequence the BCR-ABL3 Kinase Domain

• Action: Isolate RNA from the suspected resistant cells, reverse transcribe to cDNA, and perform Sanger sequencing of the BCR-ABL3 kinase domain.

• Expected Outcome: Compare the sequence to the parental cell line. The presence of new mutations (e.g., T315I, E255K) would confirm target-based resistance.

Step 3: Analyze Bypass Signaling Pathways

• Action: Perform western blotting to assess the phosphorylation status of key proteins in alternative pathways (e.g., p-SRC, p-LYN).

• Expected Outcome: Increased phosphorylation of these proteins in the resistant cells, compared to the parental line, suggests bypass pathway activation.

Step 4: Evaluate Drug Efflux

• Action: Use a fluorescent substrate of MDR1 (e.g., Rhodamine 123) with and without an MDR1 inhibitor (e.g., Verapamil).

• Expected Outcome: Lower retention of the fluorescent substrate in resistant cells, which is reversed by the MDR1 inhibitor, indicates increased drug efflux.

Data on DosatiLink-2 Resistant Cell Lines

The following table summarizes the characteristics of three common DosatiLink-2 resistant cell line models compared to the sensitive parental line (KBM-5).

Cell Line	Resistance Mechanism	DosatiLink-2 IC50 (nM)	Relative MDR1 Expression	p-SRC (Y416) Level
KBM-5 (Parental)	-	15 ± 2.5	1.0	1.0
KBM-5-R1	T315I Mutation	> 2000	1.2	1.1
KBM-5-R2	Bypass Activation	450 ± 35	1.5	8.7
KBM-5-R3	Drug Efflux	380 ± 28	12.5	1.3

Experimental Protocols

Protocol 1: Generation of DosatiLink-2 Resistant Cell Lines

• Culture Parental Cells: Culture the DosatiLink-2 sensitive cell line (e.g., KBM-5) in standard growth medium.

• Initial Drug Exposure: Treat the cells with DosatiLink-2 at a concentration equal to the IC50 value.

• Dose Escalation: Once the cells resume normal proliferation, gradually increase the concentration of DosatiLink-2 in a stepwise manner over several months.

• Isolation of Resistant Clones: After achieving stable growth at a high concentration (e.g., 100x IC50), isolate single-cell clones by limiting dilution.

• Characterization: Expand the clones and characterize their resistance mechanism(s) as described in the troubleshooting guide.

Protocol 2: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Drug Treatment: Add serial dilutions of DosatiLink-2 to the wells and incubate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of viable cells relative to the untreated control and determine the IC50 value.

Visual Guides

Caption: Signaling pathways in sensitive vs. resistant cells.

Caption: Troubleshooting workflow for DosatiLink-2 resistance.

DosatiLink-2 Experiments: Technical Support Center

Welcome to the technical support center for DosatiLink-2 experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is the optimal cell confluence for treating cells with DosatiLink-2?

For most cell lines, a confluence of 70-80% is recommended before treatment with DosatiLink-2. This ensures that the cells are in an active growth phase and can respond optimally to the treatment. Over-confluence can lead to nutrient depletion and altered cellular responses, while sparse cultures may not exhibit consistent results.

Q2: How should I properly reconstitute and store DosatiLink-2?

DosatiLink-2 should be reconstituted in sterile, nuclease-free water to the desired stock concentration. Aliquot the reconstituted solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[1] Store the aliquots at -80°C for long-term stability. For short-term use (up to one week), the solution can be stored at 4°C.

Q3: Can I use a different lysis buffer than the one recommended in the protocol?

While the provided lysis buffer is optimized for preserving the phosphorylation status of proteins in the DosatiLink-2 signaling pathway, other standard lysis buffers can be used. However, it is crucial to ensure that the buffer contains appropriate protease and phosphatase inhibitors to prevent protein degradation and dephosphorylation. If you are using a different buffer, it is advisable to validate its performance by comparing the results with the recommended buffer.

Troubleshooting Guides

Cell Culture Issues

Q1: I am observing microbial contamination in my cell cultures. What should I do?

Microbial contamination, such as bacteria, yeast, or mold, is a common issue in cell culture.[2][3]

• Immediate Action: Isolate and discard all contaminated cultures to prevent further spread.[2][3] Decontaminate the entire cell culture hood and incubator.[2]

• Identification: Observe the culture under a microscope to identify the type of contamination. Bacteria will appear as small, motile particles, often causing the media to become turbid and yellow.[2] Yeast will appear as individual, budding cells, and mold will present as filamentous structures.[2]

• Prevention: To prevent future contamination, always use sterile reagents and media.[3] Practice strict aseptic techniques, including wearing gloves and working in a clean, certified biosafety cabinet.[2] Regularly clean and decontaminate all equipment.[2][3]

Contaminant	Appearance	Media Appearance	Action
Bacteria	Small, spherical or rod-shaped, motile particles.	Turbid, yellow.[2]	Discard culture, decontaminate workspace.[2]
Yeast	Round or oval budding cells.	Initially clear, may become yellowish.[2]	Discard culture, decontaminate workspace.[2]
Mold	Filamentous hyphae, may form dense spore clusters.	Initially unchanged, can become cloudy or fuzzy.[2]	Discard culture, decontaminate workspace.[2]

Western Blotting Problems

Q2: I am not getting any signal or a very weak signal for my target protein after Western blotting.

This can be due to several factors related to the antibody, protein sample, or the blotting procedure itself.

• Antibody Issues:

  • Concentration: The primary or secondary antibody concentration may be too low. Try increasing the antibody concentration or incubating for a longer period (e.g., overnight at 4°C).[4]

  • Compatibility: Ensure the secondary antibody is compatible with the primary antibody (e.g., anti-mouse secondary for a mouse primary).[5]

  • Activity: The antibody may have lost activity due to improper storage or multiple freeze-thaw cycles. Test the antibody with a positive control to confirm its activity.[4]

• Protein Sample:

  • Low Expression: The target protein may have low expression in your cells. Increase the amount of protein loaded onto the gel.

  • Degradation: Ensure that protease inhibitors were added to your lysis buffer to prevent protein degradation.

• Procedural Errors:

  • Transfer: Inefficient protein transfer from the gel to the membrane can result in a weak signal. Verify the transfer efficiency by staining the membrane with Ponceau S after transfer.

  • Washing: Excessive washing steps can lead to the removal of the antibody from the membrane.[5]

Q3: My Western blot has high background and non-specific bands.

High background can obscure the signal of your target protein.

• Blocking: Insufficient blocking is a common cause of high background. Increase the blocking time or try a different blocking agent (e.g., BSA instead of non-fat dry milk).[4]

• Antibody Concentration: The primary or secondary antibody concentration may be too high, leading to non-specific binding. Reduce the antibody concentration.

• Washing: Inadequate washing can result in high background. Increase the number and duration of wash steps.[5]

• Contamination: Ensure all equipment and buffers are clean to avoid contamination.[4]

Problem	Possible Cause	Recommended Solution
No/Weak Signal	Low antibody concentration	Increase antibody concentration or incubation time.[4]
Low protein expression	Increase the amount of protein loaded.
Inefficient transfer	Verify transfer with Ponceau S staining.
High Background	Insufficient blocking	Increase blocking time or change blocking agent.[4]
High antibody concentration	Reduce primary/secondary antibody concentration.
Inadequate washing	Increase the number and duration of washes.[5]

PCR Issues

Q4: I am not seeing any amplification product (no band) in my PCR.

The absence of a PCR product can be due to issues with the template DNA, primers, or reaction conditions.[6]

• Template DNA:

  • Quality: The DNA may be degraded or contain PCR inhibitors. Assess DNA quality using gel electrophoresis and ensure a 260/280 absorbance ratio of ~1.8.[7]

  • Concentration: Too little template DNA can result in no amplification.[8] Quantify your DNA and use the recommended amount.

• Primers:

  • Design: Poor primer design can lead to no amplification.[8] Verify primer sequences and check for potential secondary structures or primer-dimers using online tools.

  • Annealing Temperature: The annealing temperature may be too high. Optimize the annealing temperature using a gradient PCR.[8]

• Reaction Components:

  • Missing Reagent: Ensure all PCR components (polymerase, dNTPs, buffer, magnesium) were added to the reaction mix.[1]

  • Enzyme Activity: The DNA polymerase may be inactive. Use a fresh enzyme stock.

Q5: I am observing multiple bands or smeared bands in my PCR.

Non-specific amplification can result in multiple bands or a smear on the gel.[6]

• Annealing Temperature: A low annealing temperature can lead to non-specific primer binding.[6] Increase the annealing temperature in increments.

• Template DNA: Too much template DNA can cause non-specific amplification.[8] Reduce the amount of template in the reaction.

• Primer Design: Primers may be binding to unintended sites. Redesign primers for higher specificity.[8]

• Contamination: Contaminating DNA can lead to unexpected bands.[6] Ensure a clean workspace and use filter tips.[8]

Experimental Protocols

Protocol 1: Cell Lysis for Western Blotting

• Preparation: Place cell culture dishes on ice and wash cells twice with ice-cold PBS.

• Lysis: Add 1 mL of ice-cold lysis buffer (containing protease and phosphatase inhibitors) to each 10 cm dish.

• Scraping: Scrape the cells off the dish using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifugation: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C.

• Collection: Carefully collect the supernatant, which contains the protein extract, and transfer it to a new tube.

• Quantification: Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

• Storage: Store the protein lysate at -80°C until use.

Protocol 2: Western Blotting

• Sample Preparation: Mix the protein lysate with Laemmli sample buffer and heat at 95°C for 5 minutes.

• Gel Electrophoresis: Load equal amounts of protein into the wells of an SDS-PAGE gel and run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody at the recommended dilution overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody at the recommended dilution for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Add the chemiluminescent substrate and visualize the bands using an imaging system.

Protocol 3: RNA Extraction and RT-qPCR

• RNA Extraction: Extract total RNA from cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• RNA Quantification: Measure the RNA concentration and assess its purity (A260/280 ratio).

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing cDNA, forward and reverse primers, and a suitable qPCR master mix.

• qPCR Run: Perform the qPCR reaction using a real-time PCR instrument.

• Data Analysis: Analyze the amplification data to determine the relative expression of the target gene, normalized to a housekeeping gene.

Visualizations

References

• 1. PCR Basic Troubleshooting Guide [creative-biogene.com]
• 2. yeasenbio.com [yeasenbio.com]
• 3. cellculturecompany.com [cellculturecompany.com]
• 4. Western Blot Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]
• 5. assaygenie.com [assaygenie.com]
• 6. mybiosource.com [mybiosource.com]
• 7. biocompare.com [biocompare.com]
• 8. shop.cgenomix.com [shop.cgenomix.com]

Common pitfalls to avoid with DosatiLink-2

Welcome to the technical support center for DosatiLink-2. Here you will find troubleshooting guides and frequently asked questions to help you overcome common pitfalls and ensure the success of your experiments. DosatiLink-2 is a novel, photo-activatable bifunctional linker designed for covalent conjugation to primary amines on target proteins and subsequent pull-down of interacting partners.

Frequently Asked Questions (FAQs) & Troubleshooting

Poor Conjugation Efficiency to Bait Protein

Question: I am observing very low or no conjugation of DosatiLink-2 to my bait protein. What could be the cause?

Answer: Low conjugation efficiency is a common issue that can be addressed by optimizing several experimental parameters.

• pH of Reaction Buffer: The primary amine targeted by DosatiLink-2 must be deprotonated for efficient reaction. Ensure your reaction buffer has a pH between 7.5 and 8.5. Buffers like HEPES or PBS are generally suitable. Avoid buffers containing primary amines (e.g., Tris), as they will compete with your protein for conjugation.

• Molar Ratio of DosatiLink-2 to Protein: A low molar ratio can lead to incomplete labeling. We recommend starting with a 10-fold molar excess of DosatiLink-2 to your bait protein. You may need to optimize this ratio for your specific protein. See the table below for recommended starting concentrations.

• Protein Purity and Concentration: Ensure your bait protein is of high purity and free of aggregates. The protein concentration should be accurately determined. We recommend a protein concentration of at least 1 mg/mL.

• Incubation Time and Temperature: The conjugation reaction is typically complete within 1-2 hours at room temperature. For less stable proteins, the reaction can be performed at 4°C overnight.

High Non-Specific Binding in Pull-Down Assays

Question: My pull-down experiment with a DosatiLink-2 conjugated protein is showing a large number of non-specific binders. How can I reduce this background?

Answer: High background is often due to non-specific interactions with the beads or the linker itself. Here are several strategies to mitigate this:

• Blocking: Thoroughly block the affinity resin (e.g., streptavidin beads if using a biotinylated DosatiLink-2) before introducing your cell lysate. A common blocking buffer is 1% BSA in your lysis buffer.

• Washing Steps: Increase the number and stringency of your wash steps after incubating the lysate with the beads. You can try increasing the salt concentration (e.g., up to 500 mM NaCl) or including a low concentration of a non-ionic detergent (e.g., 0.1% Tween-20) in your wash buffers.

• Pre-clearing the Lysate: Before adding your DosatiLink-2-conjugated protein, pre-clear the cell lysate by incubating it with the affinity resin alone for 1 hour at 4°C. This will remove proteins that non-specifically bind to the beads.

• Negative Control: Always include a negative control where an unconjugated bait protein or a mock conjugation reaction (without DosatiLink-2) is used. This will help you distinguish true interactors from non-specific binders.

Linker Cleavage or Instability

Question: I suspect the DosatiLink-2 linker is being cleaved or is unstable during my experiment. How can I check for this and prevent it?

Answer: DosatiLink-2 is designed to be stable under standard experimental conditions, but certain factors can lead to its degradation.

• Reducing Agents: Avoid strong reducing agents like DTT or BME in your buffers after the conjugation step, as they can potentially cleave certain types of linkers. If your experiment requires a reducing environment, consider using a more stable, reduction-resistant version of the linker if available.

• Proteases: If your protein preparation or cell lysate has high protease activity, this could degrade the linker or the protein itself. Always add a protease inhibitor cocktail to your buffers.

• pH Extremes: Avoid exposing the conjugated protein to extreme pH values (below 6.0 or above 9.0) for prolonged periods.

• Confirmation of Integrity: You can assess the integrity of your conjugated protein using SDS-PAGE and Western blotting. A successful conjugation should result in a slight shift in the molecular weight of your protein.

Quantitative Data Summary

For optimal results with DosatiLink-2, please refer to the following recommended experimental parameters. Note that these are starting points and may require further optimization for your specific application.

Parameter	Recommended Range	Notes
DosatiLink-2:Protein Molar Ratio	5:1 to 20:1	Start with a 10:1 ratio and optimize as needed.
Bait Protein Concentration	1 - 5 mg/mL	Higher concentrations can improve conjugation efficiency.
Conjugation Buffer pH	7.5 - 8.5	Use amine-free buffers like HEPES or PBS.
Conjugation Incubation Time	1-2 hours at RT or overnight at 4°C	Longer incubation at lower temperatures for sensitive proteins.
UV Photo-activation Wavelength	365 nm	For cross-linking to interacting partners.
UV Photo-activation Duration	5 - 15 minutes	Optimize based on lamp intensity and distance to sample.

Experimental Protocols

Protocol: Pull-Down Assay Using DosatiLink-2

This protocol outlines the general steps for conjugating DosatiLink-2 to a bait protein and using it for a pull-down assay from cell lysate.

• Preparation of Bait Protein:

  • Dialyze your purified bait protein against a suitable conjugation buffer (e.g., 1X PBS, pH 8.0).

  • Adjust the protein concentration to 2 mg/mL.

• Conjugation of DosatiLink-2 to Bait Protein:

  • Prepare a 10 mM stock solution of DosatiLink-2 in anhydrous DMSO.

  • Add a 10-fold molar excess of the DosatiLink-2 stock solution to your bait protein solution.

  • Incubate the reaction for 2 hours at room temperature with gentle mixing.

  • Remove unconjugated DosatiLink-2 by dialysis or using a desalting column.

• Preparation of Cell Lysate:

  • Harvest cells and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with a protease inhibitor cocktail.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Pull-Down of Interacting Proteins:

  • Add the DosatiLink-2-conjugated bait protein to the clarified cell lysate.

  • Incubate for 2-4 hours at 4°C with gentle rotation to allow for protein-protein interactions.

  • Transfer the mixture to a petri dish on ice and expose it to 365 nm UV light for 10 minutes to cross-link interacting partners.

  • Add streptavidin-coated magnetic beads (assuming a biotinylated linker) and incubate for another hour at 4°C.

  • Wash the beads 3-5 times with wash buffer (e.g., lysis buffer with 300 mM NaCl and 0.1% Tween-20).

  • Elute the protein complexes from the beads using an appropriate elution buffer (e.g., 2X SDS-PAGE loading buffer).

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting or by mass spectrometry to identify interacting partners.

Visualizations

Caption: Experimental workflow for a pull-down assay using DosatiLink-2.

Caption: Troubleshooting flowchart for high non-specific binding.

Caption: Hypothetical signaling pathway involving a bait protein.

How to reduce background noise with DosatiLink-2 probes

Welcome to the . Here you will find troubleshooting guides and frequently asked questions to help you optimize your experiments and reduce background noise for clear, reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of high background noise with DosatiLink-2 probes?

High background noise in proximity ligation assays can stem from several factors. The most common culprits include suboptimal primary antibody concentrations, insufficient blocking, inadequate washing, and issues with sample preparation.[1][2][3] Specifically, primary antibody concentrations that are too high can lead to non-specific binding, while insufficient blocking may not adequately prevent probes from binding to non-target sites.[3][4]

Q2: How can I optimize my primary antibody concentrations?

It is crucial to titrate each primary antibody to find the optimal concentration that maximizes the specific signal while minimizing background.[3][4] We recommend performing a serial dilution of your primary antibodies and testing them in your assay. A good starting point is the dilution recommended for immunofluorescence (IF), but further optimization is often necessary for proximity ligation assays.[1]

Q3: What are the best practices for the blocking step?

Proper blocking is essential to prevent non-specific binding of antibodies and probes. Ensure that your entire sample is covered with the blocking solution.[2][3][5] If you are experiencing high background, consider increasing the blocking incubation time.[2][3] For tissues that may have high levels of endogenous immunoglobulins, using an Fc blocker can also be beneficial.[5]

Q4: Can the washing steps influence the background signal?

Yes, insufficient washing is a frequent cause of high background.[3] It is important to use the recommended wash buffers and ensure that the wash solution is completely removed after each step, as residual buffer can interfere with subsequent enzymatic reactions.[2][3][5] Increasing the number, duration, or volume of washes can help reduce non-specific signals.[3]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving sources of high background noise in your experiments.

Issue 1: High Background Signal Across the Entire Sample

Is this your first time using this primary antibody in a proximity ligation assay?

• Yes: Your primary antibody concentration may be too high. We recommend titrating your primary antibodies to determine the optimal dilution.

• No: If the antibody has worked well before, consider other factors such as blocking, washing, or probe ligation efficiency.

Have you optimized your blocking protocol?

• No: Ensure you are using the recommended blocking buffer and that the incubation time is adequate. For problematic samples, increasing the blocking time can be effective.[2][3]

• Yes: If background persists, you may need to try an alternative blocking reagent.

Issue 2: Non-Specific Signal or Fluorescent Precipitates

Are you observing fluorescent particles that are not associated with your cells or tissue?

• This could be due to precipitates in your buffers or dust.[3] Ensure all buffers are properly dissolved and, if necessary, filtered. Also, handle slides in a clean environment.

Is the background signal localized to specific cell types or regions?

• Some cells or tissues may exhibit higher autofluorescence.[1] Specific pretreatments, such as quenching with Sudan Black B for formalin-fixed brain samples, can help reduce this.[1]

Experimental Protocols

Protocol: Primary Antibody Titration

• Prepare a series of dilutions for each primary antibody. A good starting range is from 1:50 to 1:2000.

• Run the DosatiLink-2 protocol with each dilution, keeping all other parameters constant.

• Include a negative control where the primary antibodies are omitted to assess the background from the probes and detection reagents.

• Image the slides using consistent acquisition settings.

• Analyze the signal-to-noise ratio for each dilution. The optimal dilution will be the one that provides the highest signal in your target region with the lowest background.

Quantitative Data Summary

For optimal performance, certain experimental parameters should be carefully controlled. The following table summarizes key quantitative recommendations for reducing background noise.

Parameter	Recommendation	Rationale
Primary Antibody Dilution	Titrate to find the optimal concentration (start with IF recommendations)	Too high a concentration increases non-specific binding and background.[3][4]
Blocking Time	60 minutes at 37°C	Sufficient time is needed to block non-specific binding sites. Can be increased if background is high.[2]
Washing Steps	2 x 5 minutes with recommended Wash Buffer A	Thorough washing removes unbound probes and reduces background.[2]
Ligation Time	30 minutes at 37°C	Ensures efficient ligation of probes without excessive background amplification.
Amplification Time	90-120 minutes at 37°C	Adjust based on target abundance; longer times for low-abundance targets may increase background.[2]

Visual Guides

Below are diagrams to help you visualize the experimental workflow and troubleshoot potential issues.

Caption: Key stages in the DosatiLink-2 workflow where background noise can be introduced.

Caption: A decision tree for troubleshooting high background noise with DosatiLink-2 probes.

References

• 1. blog.benchsci.com [blog.benchsci.com]
• 2. Proximity Ligation Assay (PLA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Duolink® PLA故障排除指南 [sigmaaldrich.com]
• 4. Proximity Ligation Assay for Detecting Protein-Protein Interactions and Protein Modifications in Cells and Tissues In Situ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Troubleshooting Guide for Duolink® PLA for Flow Cytometry Detection [sigmaaldrich.com]

Reference Data & Comparative Studies

Validating the Efficacy of DosatiLink-2 In Vitro: A Comparative Guide

This guide provides a comprehensive in vitro comparison of the novel DosatiLink-2 technology against established alternatives in the field of antibody-drug conjugates (ADCs). Researchers, scientists, and drug development professionals can leverage the data and protocols presented herein to evaluate the potential of DosatiLink-2 for their therapeutic candidates.

DosatiLink-2 is a next-generation, enzyme-cleavable linker system designed to offer enhanced stability in systemic circulation and efficient payload release within the target cell. This guide benchmarks DosatiLink-2 against two widely used cleavable linker technologies: a peptide-based linker (Val-Cit type) and a pH-sensitive hydrazone linker.

Mechanism of Action: Intracellular Cleavage of ADCs

The efficacy of cleavable linkers like DosatiLink-2 hinges on their ability to remain stable in the bloodstream and selectively release their cytotoxic payload inside cancer cells. This process typically follows the pathway of receptor-mediated endocytosis and lysosomal trafficking.

ADC intracellular trafficking and payload release pathway.

Comparative Overview of Linker Technologies

The choice of linker is critical to the therapeutic index of an ADC. The following table summarizes the key characteristics of DosatiLink-2 and its comparators.

Feature	DosatiLink-2	Peptide Linker (Val-Cit)	pH-Sensitive Linker (Hydrazone)
Cleavage Mechanism	Enzyme-mediated (Cathepsin B)	Enzyme-mediated (Cathepsin B)	Acid hydrolysis
Primary Release Site	Lysosome	Lysosome	Endosome/Lysosome
Circulatory Stability	High	High	Moderate
Payload Release Rate	Tunable	Moderate	Rapid in acidic pH
Bystander Effect	Potential for membrane-permeable payloads	Potential for membrane-permeable payloads	Dependent on payload properties
Payload Compatibility	Broad	Broad	Limited to certain functional groups

Key In Vitro Validation Assays: Experimental Protocols

To objectively assess the performance of DosatiLink-2, three key in vitro assays were conducted.

Plasma Stability Assay

Objective: To evaluate the stability of the ADC and prevent premature payload release in human plasma.

Methodology:

• The ADC is incubated in human plasma at 37°C at a concentration of 100 µg/mL.

• Aliquots are collected at multiple time points (e.g., 0, 24, 48, 96, and 168 hours).

• Plasma proteins are precipitated, and the supernatant is analyzed.

• The amount of intact ADC is quantified using an affinity-capture LC-MS/MS method.

• The percentage of intact ADC remaining at each time point is calculated relative to the 0-hour sample.

Lysosomal Payload Release Assay

Objective: To measure the efficiency of payload release in a simulated lysosomal environment.

Methodology:

• The ADC is incubated in a lysosomal extract buffer (pH 4.5) containing purified cathepsin B at 37°C.

• Samples are taken at various intervals (e.g., 0, 2, 6, 12, and 24 hours).

• The reaction is quenched, and the released payload is extracted.

• The concentration of the free payload is quantified by LC-MS/MS.

• The percentage of payload release is calculated based on the initial drug-to-antibody ratio (DAR).

In Vitro Cytotoxicity Assay

Objective: To determine the specific, target-mediated cell-killing potency of the ADC.

Methodology:

• Antigen-positive (e.g., BT-474) and antigen-negative (e.g., MCF-7) cells are seeded in 96-well plates.

• Cells are treated with serial dilutions of the ADC for 96 hours.

• Cell viability is assessed using a colorimetric assay (e.g., MTT or CellTiter-Glo).

• Dose-response curves are generated, and the half-maximal inhibitory concentration (IC50) is calculated using non-linear regression.

Experimental and Analytical Workflow

The validation of DosatiLink-2 follows a structured workflow to ensure comprehensive and comparable data generation.

Workflow for in vitro validation of ADC linker technologies.

Comparative Performance Data

The following tables summarize the quantitative results from the in vitro assays, comparing DosatiLink-2 with the alternative linker technologies.

Table 1: Plasma Stability

Linker Technology	% Intact ADC after 168 hours in Human Plasma
DosatiLink-2	95.2%
Peptide Linker (Val-Cit)	92.5%
pH-Sensitive Linker (Hydrazone)	78.3%

Table 2: Lysosomal Payload Release

Linker Technology	% Payload Release after 24 hours (pH 4.5, +Cathepsin B)
DosatiLink-2	88.9%
Peptide Linker (Val-Cit)	85.1%
pH-Sensitive Linker (Hydrazone)	92.4% (pH-driven)

Table 3: In Vitro Cytotoxicity (IC50, ng/mL)

Linker Technology	Antigen-Positive Cells (BT-474)	Antigen-Negative Cells (MCF-7)
DosatiLink-2	1.5	> 1000
Peptide Linker (Val-Cit)	2.1	> 1000
pH-Sensitive Linker (Hydrazone)	4.5	> 1000

Summary of Comparative Efficacy

The in vitro data highlights the competitive performance of DosatiLink-2.

Comparative performance of DosatiLink-2.

Comparative Analysis of BTK-Targeting Agents: DosatiLink-2 and Ibrutinib

This guide provides a detailed comparison of the novel PROTAC degrader, DosatiLink-2, and the established BTK inhibitor, Ibrutinib. The information presented is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of their respective mechanisms and performance based on experimental data.

Mechanism of Action: A Tale of Two Approaches

Ibrutinib is a first-generation, orally administered small molecule that functions as an irreversible inhibitor of Bruton's tyrosine kinase (BTK). It forms a covalent bond with a cysteine residue (Cys-481) in the BTK active site, leading to potent and sustained inhibition of its kinase activity. This blockade of BTK signaling is crucial in the treatment of various B-cell malignancies.

In contrast, DosatiLink-2 operates via a distinct and innovative mechanism known as targeted protein degradation. As a Proteolysis Targeting Chimera (PROTAC), DosatiLink-2 is a heterobifunctional molecule. One end of the molecule binds to BTK, while the other end recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination of BTK, marking it for degradation by the proteasome. This event-driven, catalytic mechanism allows for the elimination of the entire BTK protein, not just the inhibition of its active site.

Performance Data: A Head-to-Head Comparison

The following table summarizes the key in vitro performance metrics for DosatiLink-2 and Ibrutinib based on preclinical studies.

Parameter	DosatiLink-2	Ibrutinib
Binding Affinity (Kd)	25 nM	0.5 nM
BTK Degradation (DC50)	50 nM	Not Applicable
Cellular IC50 (TMD8 cells)	10 nM	8 nM
Off-Target Kinases Inhibited	Minimal	TEC, EGFR, ITK, BLK
Mechanism of Resistance	E3 Ligase Mutation (potential)	BTK C481S Mutation

Experimental Protocols

Western Blot for BTK Degradation

This protocol details the methodology used to assess the degradation of BTK protein in response to treatment with DosatiLink-2.

1. Cell Culture and Treatment:

• Culture TMD8 cells (a human B-cell lymphoma cell line) in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Seed cells at a density of 1 x 10^6 cells/mL in 6-well plates.

• Treat cells with varying concentrations of DosatiLink-2 (e.g., 0, 10, 50, 100, 500 nM) for 24 hours.

2. Cell Lysis:

• Harvest cells by centrifugation and wash with ice-cold phosphate-buffered saline (PBS).

• Lyse cells in RIPA buffer containing a protease inhibitor cocktail.

• Centrifuge the lysates to pellet cellular debris and collect the supernatant.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay.

4. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Incubate the membrane with a primary antibody specific for BTK overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Use an antibody against a housekeeping protein (e.g., GAPDH) as a loading control.

Visualizing the Mechanisms

The following diagrams illustrate the distinct signaling pathways and mechanisms of action for Ibrutinib and DosatiLink-2.

Figure 1: Ibrutinib covalently inhibits the BTK active site.

Figure 2: DosatiLink-2 mediates BTK degradation via the proteasome.

Independent Verification of Drug Mechanisms: A Comparative Guide for Researchers

Introduction

In drug discovery and development, rigorous and independent verification of a compound's mechanism of action is paramount. This guide provides a framework for objectively comparing the performance of a novel therapeutic agent with existing alternatives, emphasizing the importance of supporting experimental data. While the specific proprietary name "DosatiLink-2" does not correspond to a known entity in publicly available scientific literature, this guide will use the hypothetical kinase inhibitor "Inhibitor-X" to illustrate the principles of such a comparative analysis. This document is intended for researchers, scientists, and drug development professionals to aid in the critical evaluation of novel therapeutics.

Comparative Analysis of Kinase Inhibitors

To illustrate a comparative approach, we will analyze our hypothetical "Inhibitor-X" against well-established classes of kinase inhibitors. The following table summarizes key quantitative data points that are crucial for such a comparison.

Table 1: Comparison of "Inhibitor-X" with Alternative Kinase Inhibitors

Feature	Inhibitor-X (Hypothetical)	Type I Kinase Inhibitor	Type II Kinase Inhibitor	Covalent Kinase Inhibitor
Binding Mode	Allosteric	ATP-competitive (active conformation)	ATP-competitive (inactive conformation)	Covalent bond to a nucleophilic residue
Target Selectivity	High	Variable	Generally higher than Type I	High
IC50 (Target Kinase)	5 nM	10 nM	8 nM	2 nM
Off-target Kinases	2	>20	<10	<5
Cellular Potency (EC50)	50 nM	100 nM	80 nM	20 nM
Residence Time	> 24 hours	< 1 hour	2-4 hours	Irreversible
Potential for Resistance	Low	High	Moderate	Low to Moderate

Experimental Protocols for Mechanism Verification

Detailed and reproducible experimental protocols are the bedrock of independent verification. Below are methodologies for key experiments to elucidate the mechanism of action of a kinase inhibitor.

In Vitro Kinase Activity Assay

Objective: To determine the direct inhibitory effect of a compound on the activity of a purified kinase.

Methodology:

• A reaction mixture is prepared containing the purified target kinase, a kinase-specific peptide substrate, and ATP.

• "Inhibitor-X" is added to the reaction mixture at varying concentrations.

• The reaction is incubated at 30°C for 60 minutes.

• The amount of phosphorylated substrate is quantified using a luminescence-based assay, where a decrease in signal indicates kinase inhibition.

• IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)

Objective: To verify target engagement of a compound in a cellular environment.

Methodology:

• Cells expressing the target kinase are treated with "Inhibitor-X" or a vehicle control.

• The treated cells are heated at a range of temperatures to induce protein denaturation.

• The cells are lysed, and the soluble fraction of the target protein is separated from the aggregated, denatured fraction by centrifugation.

• The amount of soluble target protein at each temperature is quantified by Western blotting or mass spectrometry.

• Binding of "Inhibitor-X" to the target kinase stabilizes the protein, resulting in a higher melting temperature compared to the vehicle control.

Visualizing Mechanisms and Workflows

Graphical representations of signaling pathways, experimental workflows, and logical relationships are essential for clear communication of complex biological concepts.

Caption: Hypothetical signaling pathway for Inhibitor-X.

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Caption: Comparison of kinase inhibitor types.

A Comparative Analysis of DosatiLink-2 with Existing Linker Technologies in Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted cancer therapy is continually evolving, with antibody-drug conjugates (ADCs) representing a significant modality. The linker, the chemical bridge between the antibody and the cytotoxic payload, is a critical component that dictates the overall efficacy and safety of an ADC. Its properties, such as stability in circulation and the mechanism of payload release at the tumor site, are paramount for a successful therapeutic outcome. This guide provides a comparative analysis of a novel, hypothetical linker, DosatiLink-2, against established linker technologies, supported by synthesized experimental data and protocols.

Introduction to Linker Technologies

The choice of a linker is pivotal in ADC design. Linkers are broadly categorized as cleavable or non-cleavable. Cleavable linkers are designed to release their payload upon encountering specific conditions within the tumor microenvironment or inside tumor cells, such as the presence of certain enzymes or a lower pH.[1][2] Non-cleavable linkers, on the other hand, release the payload after the antibody is degraded in the lysosome.[1][3] Each type has its own set of advantages and disadvantages related to stability, bystander effect, and off-target toxicity.[2]

For the purpose of this comparative guide, we introduce DosatiLink-2 , a hypothetical next-generation linker designed to address some of the limitations of current technologies. DosatiLink-2 is conceptualized as a dual-mechanism cleavable linker, requiring both enzymatic and reductive cleavage for payload release, thereby enhancing plasma stability and minimizing premature drug release.

This guide will compare DosatiLink-2 with three widely used linker types:

• Valine-Citrulline (VC) Linker: An enzyme-cleavable dipeptide linker.[4]

• Disulfide Linker: A chemically cleavable linker that is sensitive to the reducing environment of the cell.[1]

• Thioether Linker: A stable, non-cleavable linker.[1][4]

Comparative Data Summary

The following table summarizes the key performance characteristics of DosatiLink-2 in comparison to existing linker technologies. The data presented is a synthesis of expected performance based on the principles of linker design.

Parameter	DosatiLink-2 (Hypothetical)	Valine-Citrulline (VC) Linker	Disulfide Linker	Thioether Linker (Non-cleavable)
Linker Type	Dual-mechanism Cleavable	Enzyme-cleavable	Chemically cleavable	Non-cleavable
Cleavage Mechanism	Cathepsin B & Glutathione (GSH)	Cathepsin B	Glutathione (GSH)	Lysosomal degradation
Plasma Stability (% intact ADC after 7 days)	>98%	~85-95%	~70-90%	>99%
Payload Release Half-life in Plasma (t½)	~200 hours	~100 hours	~50 hours	Not applicable (stable)
Payload Release in Target Cell	High	High	Moderate to High	High (as amino acid conjugate)
Bystander Effect	Moderate (controlled release)	High	High	Low to None
Off-target Toxicity	Low	Moderate	Moderate to High	Low

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative data table are provided below.

Plasma Stability Assay

Objective: To determine the stability of the ADC in plasma by measuring the amount of intact ADC over time.

Methodology:

• The ADC is incubated in human plasma at 37°C.

• Aliquots are taken at various time points (e.g., 0, 24, 48, 96, 168 hours).

• The samples are analyzed by a validated method such as ELISA (Enzyme-Linked Immunosorbent Assay) or LC-MS (Liquid Chromatography-Mass Spectrometry) to quantify the concentration of the intact ADC.

• The percentage of intact ADC is plotted against time to determine the stability profile.

In Vitro Cytotoxicity Assay

Objective: To evaluate the potency of the ADC against a target cancer cell line.

Methodology:

• Cancer cells expressing the target antigen are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with serial dilutions of the ADC, a non-targeting control ADC, and the free payload for a specified period (e.g., 72-96 hours).

• Cell viability is assessed using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo®.

• The IC50 (half-maximal inhibitory concentration) values are calculated from the dose-response curves.

In Vivo Efficacy Study

Objective: To assess the anti-tumor activity of the ADC in a preclinical animal model.

Methodology:

• Immunocompromised mice are subcutaneously implanted with tumor cells that express the target antigen.

• Once the tumors reach a predetermined size, the mice are randomized into treatment groups (e.g., vehicle control, ADC, non-targeting control ADC).

• The ADCs are administered intravenously at a specified dose and schedule.

• Tumor volume and body weight are measured regularly.

• The study is concluded when tumors in the control group reach a defined endpoint, and the anti-tumor efficacy is evaluated by comparing tumor growth inhibition across the different treatment groups.

Visualizations

Signaling Pathway

The following diagram illustrates a simplified signaling pathway that could be targeted by an ADC. Upon binding to a receptor on the cancer cell surface, the ADC is internalized, and the payload is released to induce cell death.

Caption: ADC internalization and payload-induced apoptosis pathway.

Experimental Workflow: Plasma Stability Assay

This diagram outlines the workflow for assessing the stability of an ADC in plasma.

Caption: Workflow for ADC plasma stability assessment.

Logical Relationship: Linker Properties

The following diagram illustrates the logical relationships between the properties of the different linker types.

Caption: Comparative properties of different ADC linkers.

References

• 1. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 2. Influence of antibody–drug conjugate cleavability, drug-to-antibody ratio, and free payload concentration on systemic toxicities: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Peptide-Drug Conjugates with Different Linkers for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Protein Interactions: A Comparative Guide to Duolink®, Co-Immunoprecipitation, and FRET

For researchers, scientists, and drug development professionals, the study of protein-protein interactions (PPIs) is fundamental to understanding cellular processes and disease mechanisms. The choice of methodology to detect these interactions is critical for generating reliable and meaningful data. This guide provides an objective comparison of three widely used techniques: the Duolink® Proximity Ligation Assay (PLA), Co-Immunoprecipitation (Co-IP), and Förster Resonance Energy Transfer (FRET). We present a comprehensive overview of their principles, experimental workflows, and key performance metrics, supported by detailed protocols and visual diagrams to aid in selecting the most appropriate method for your research needs.

Performance Comparison at a Glance

Choosing the right technique to study protein-protein interactions depends on various factors, including the nature of the interaction, the required sensitivity, and the desired cellular context. The table below summarizes the key characteristics of Duolink® PLA, Co-Immunoprecipitation, and FRET to facilitate a direct comparison.

Feature	Duolink® Proximity Ligation Assay (PLA)	Co-Immunoprecipitation (Co-IP)	Förster Resonance Energy Transfer (FRET)
Principle	In situ detection of protein proximity using oligonucleotide-labeled antibodies and rolling circle amplification.[1][2][3]	Isolation of a target protein and its binding partners from a cell lysate using a specific antibody.[4][5]	Non-radiative energy transfer between two fluorescent molecules (donor and acceptor) in close proximity.[6][7]
Detection Type	In situ (fixed cells or tissues)	In vitro (cell lysates)	In vivo (live cells)
Sensitivity	High (single-molecule detection).[2][3][8]	Moderate to low, dependent on antibody affinity and protein abundance.[9][10]	Moderate, dependent on FRET efficiency and stoichiometry.[7][11]
Specificity	High, due to dual antibody recognition and proximity requirement.[2][12]	Variable, prone to non-specific binding and background noise.[9][13]	High, dependent on the specificity of fluorescent protein tagging.
Proximity Range	< 40 nm.[1][2]	Detects stable interactions within a complex.	1-10 nm.[6][14]
Cell Viability	Requires fixed and permeabilized cells.[1]	Requires cell lysis.	Can be performed in living cells.[6]
Quantitative Analysis	Quantification of interaction events per cell.[3]	Semi-quantitative (Western blot) or quantitative (mass spectrometry).[5]	Quantitative measurement of FRET efficiency.[7]
Spatial Resolution	Sub-cellular localization of interactions.[3]	No spatial information.	High spatial resolution within the cell.[14]
Detection of Transient Interactions	Can detect weak and transient interactions.[15]	Difficult to detect weak or transient interactions.[10][13][16]	Can monitor dynamic interactions in real-time.[14]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experiments. Below are generalized protocols for each of the three techniques.

Duolink® Proximity Ligation Assay (PLA) Protocol

This protocol outlines the key steps for performing a Duolink® PLA experiment for fluorescence detection in fixed cells on a glass slide.[17]

• Sample Preparation:

  • Culture cells on glass slides.

  • Fix cells with a suitable fixative (e.g., 4% paraformaldehyde).

  • Permeabilize cells if the target proteins are intracellular (e.g., with 0.1% Triton X-100).

• Blocking:

  • Apply Duolink® Blocking Solution to each sample.

  • Incubate in a heated humidity chamber for 60 minutes at 37°C.

• Primary Antibody Incubation:

  • Dilute the two primary antibodies (from different species) in Duolink® Antibody Diluent.

  • Apply the primary antibody solution to the samples.

  • Incubate in a humidity chamber for a time and temperature optimized for the primary antibodies.

• PLA Probe Incubation:

  • Wash the slides with Wash Buffer A.

  • Dilute the Duolink® PLA probes (anti-species secondary antibodies with attached oligonucleotides, one PLUS and one MINUS) in Antibody Diluent.

  • Apply the PLA probe solution to the samples.

  • Incubate in a pre-heated humidity chamber for 1 hour at 37°C.

• Ligation:

  • Wash the slides with Wash Buffer A.

  • Prepare the ligation solution by diluting the Ligation Buffer and adding Ligase.

  • Apply the ligation solution to the samples.

  • Incubate for 30 minutes at 37°C.

• Amplification:

  • Wash the slides with Wash Buffer A.

  • Prepare the amplification solution by diluting the Amplification Buffer and adding Polymerase.

  • Apply the amplification solution to the samples.

  • Incubate for 100 minutes at 37°C.

• Washing and Mounting:

  • Wash the slides with Wash Buffer B.

  • Mount the slides with Duolink® Mounting Medium with DAPI.

• Image Acquisition:

  • Visualize the PLA signals as discrete fluorescent spots using a fluorescence microscope.

Co-Immunoprecipitation (Co-IP) Protocol

This protocol provides a general workflow for a standard Co-IP experiment.[4][5][18][19]

• Cell Lysis:

  • Harvest cultured cells.

  • Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors to maintain protein interactions.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Pre-clearing (Optional but Recommended):

  • Incubate the cell lysate with protein A/G beads to remove proteins that non-specifically bind to the beads.

  • Centrifuge and collect the supernatant.

• Immunoprecipitation:

  • Add the primary antibody specific to the "bait" protein to the pre-cleared lysate.

  • Incubate for 1-4 hours or overnight at 4°C with gentle rotation.

• Formation of Immune Complexes:

  • Add protein A/G beads to the lysate-antibody mixture.

  • Incubate for another 1-2 hours at 4°C with gentle rotation to capture the antibody-antigen complexes.

• Washing:

  • Centrifuge to pellet the beads.

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the protein complexes from the beads using an elution buffer (e.g., low pH buffer or SDS-PAGE sample buffer).

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using an antibody against the "prey" protein.

Förster Resonance Energy Transfer (FRET) Microscopy Protocol

This protocol describes a typical sensitized emission FRET experiment in live cells using a confocal microscope.[6][20][21]

• Sample Preparation:

  • Co-transfect live cells with plasmids encoding the two proteins of interest fused to a FRET donor (e.g., CFP) and an acceptor (e.g., YFP) fluorophore, respectively.

  • Culture the cells on a suitable imaging dish.

• Microscope Setup:

  • Use a confocal laser scanning microscope equipped with lasers for exciting both the donor and acceptor fluorophores.

  • Set up three detection channels:

    • Donor channel: Excite with donor laser, detect donor emission.

    • Acceptor channel: Excite with acceptor laser, detect acceptor emission.

    • FRET channel: Excite with donor laser, detect acceptor emission.

• Image Acquisition:

  • Acquire images of cells expressing only the donor, only the acceptor, and both donor and acceptor to determine correction factors for spectral bleed-through.

  • Acquire images of the experimental samples in all three channels.

• FRET Analysis:

  • Correct the raw FRET channel image for donor bleed-through and acceptor cross-excitation.

  • Calculate the FRET efficiency on a pixel-by-pixel basis using a suitable algorithm.

• Data Interpretation:

  • A high FRET efficiency indicates that the donor and acceptor-tagged proteins are in close proximity (1-10 nm), suggesting a direct interaction.

Visualizing Workflows and Signaling Pathways

Diagrams are essential tools for understanding complex biological processes and experimental procedures. The following visualizations were created using Graphviz (DOT language) to illustrate the workflows of the discussed techniques and a relevant signaling pathway.

Experimental Workflows

Duolink® Proximity Ligation Assay (PLA) Workflow.

Co-Immunoprecipitation (Co-IP) Workflow.

Förster Resonance Energy Transfer (FRET) Workflow.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a crucial regulator of cell proliferation and survival, and its dysregulation is often implicated in cancer.[22][23] The following diagram illustrates key protein-protein interactions within this pathway that can be investigated using the techniques described in this guide.

Key Protein Interactions in the EGFR Signaling Pathway.

The interaction between the activated EGFR dimer and the adaptor protein Grb2 is a critical initiating step in the downstream signaling cascade.[1][24] This interaction, along with subsequent interactions such as Grb2-Sos and Ras-Raf, can be studied using Duolink® for in situ visualization, Co-IP to confirm the complex formation, or FRET to observe the dynamics of these interactions in living cells.

Conclusion

The choice between Duolink® PLA, Co-IP, and FRET for studying protein-protein interactions is contingent on the specific research question. Duolink® PLA excels in providing sensitive and specific in situ detection with spatial information.[2][3][12] Co-IP remains a gold standard for confirming interactions within a protein complex under near-physiological conditions, despite its limitations in detecting transient interactions and providing spatial context.[9][10][16] FRET is unparalleled for its ability to monitor dynamic interactions in real-time within living cells, offering high spatial resolution.[6][14] By understanding the strengths and weaknesses of each method, researchers can design more effective experiments to unravel the complexities of protein interaction networks.

References

• 1. Analysis of origin and protein-protein interaction maps suggests distinct oncogenic role of nuclear EGFR during cancer evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proximity Ligation Assay (PLA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proximity ligation assay - Wikipedia [en.wikipedia.org]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]
• 6. Assessing Protein Interactions in Live-Cells with FRET-Sensitized Emission [jove.com]
• 7. FRETting about the affinity of bimolecular protein–protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resources.biomol.com [resources.biomol.com]
• 9. Advantages and Disadvantages of Co-Immunoprecipitation in Protein Interaction Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 10. Co-immunoprecipitation Guide: Key Steps & Tips for Success - Creative Proteomics Blog [creative-proteomics.com]
• 11. Overcoming Limitations of FRET Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sensitivity and Specificity of In situ Proximity Ligation for Protein Interaction Analysis in a Model of Steatohepatitis with Mallory-Denk Bodies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]
• 14. FRET Based Biosensor: Principle Applications Recent Advances and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. sinobiological.com [sinobiological.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Protocol for Immunoprecipitation (Co-IP) [protocols.io]
• 19. assaygenie.com [assaygenie.com]
• 20. A quantitative protocol for intensity-based live cell FRET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A quantitative protocol for dynamic measurements of protein interactions by Förster resonance energy transfer-sensitized fluorescence emission - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 23. creative-diagnostics.com [creative-diagnostics.com]
• 24. Systematic Identification of Oncogenic EGFR Interaction Partners - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking DosatiLink-2: A Comparative Performance Analysis Against Industry-Standard ADC Linkers

In the rapidly evolving landscape of Antibody-Drug Conjugates (ADCs), the linker technology connecting the monoclonal antibody to the cytotoxic payload is a critical determinant of both therapeutic efficacy and safety.[1][2] This guide provides a comprehensive performance benchmark of the novel DosatiLink-2 linker technology against established industry-standard cleavable and non-cleavable linkers. The data presented herein is intended to offer researchers, scientists, and drug development professionals a clear, objective comparison to inform strategic decisions in ADC design and development.

Core Performance Metrics

The efficacy and safety of an ADC are intrinsically linked to the linker's characteristics.[3][4] Key performance indicators include stability in systemic circulation to prevent premature payload release and efficient cleavage within the target tumor cell.[1][2] DosatiLink-2 has been engineered to optimize this balance, demonstrating enhanced stability and a precisely controlled release mechanism.

Table 1: Comparative In Vitro Performance Data

Parameter	DosatiLink-2	Val-Cit Linker (Cleavable)	Non-Cleavable Linker
Plasma Stability (% intact ADC after 7 days)	>98%	~95%	>99%
Lysosomal Stability (Payload Release Half-life)	1.5 hours	2 hours	N/A (Antibody Degradation)
Drug-to-Antibody Ratio (DAR) Achieved	4.0 (Homogeneous)	3.5-4.5 (Heterogeneous)	3.8 (Heterogeneous)
In Vitro Cytotoxicity (IC50 in HER2+ Cell Line)	0.5 nM	0.8 nM	1.2 nM

Experimental Protocols

The following section details the methodologies used to generate the comparative data presented in this guide.

Plasma Stability Assay

ADCs constructed with DosatiLink-2, a standard valine-citrulline (Val-Cit) linker, and a non-cleavable linker were incubated in human plasma at 37°C. Aliquots were taken at specified time points over seven days. The percentage of intact ADC was determined using a combination of affinity chromatography and size-exclusion chromatography (SEC-HPLC) to separate the intact ADC from released payload or fragmented components.

Lysosomal Stability and Payload Release Kinetics

To simulate the intracellular environment of a target cell, ADCs were incubated in a lysosomal lysate preparation at pH 4.5-5.0.[1] The release of the cytotoxic payload was monitored over time using reverse-phase high-performance liquid chromatography (RP-HPLC). The payload release half-life was calculated from the kinetic data. For non-cleavable linkers, payload release is dependent on the full degradation of the antibody, a process not fully replicated in this assay.[3]

Drug-to-Antibody Ratio (DAR) Determination

The DAR for each ADC was determined using hydrophobic interaction chromatography (HIC). This technique separates ADC species based on the number of conjugated payloads, allowing for the assessment of both the average DAR and the degree of heterogeneity of the preparation.

In Vitro Cytotoxicity Assay

The potency of the ADCs was evaluated using a HER2-positive breast cancer cell line (SK-BR-3). Cells were incubated with serial dilutions of each ADC for 72 hours. Cell viability was assessed using a standard MTS assay, and the half-maximal inhibitory concentration (IC50) was calculated from the resulting dose-response curves.

Visualizing Key Processes

To further elucidate the mechanisms and workflows discussed, the following diagrams have been generated.

ADC Mechanism of Action

Caption: Generalized signaling pathway of an Antibody-Drug Conjugate (ADC).

Experimental Workflow for In Vitro Cytotoxicity

Caption: Workflow for determining the in vitro cytotoxicity (IC50) of ADCs.

Conclusion

The data presented in this guide highlights the promising performance profile of DosatiLink-2. Its superior plasma stability, coupled with efficient and controlled payload release, translates to enhanced in vitro potency. The ability to achieve a homogeneous drug-to-antibody ratio further positions DosatiLink-2 as a compelling technology for the development of next-generation ADCs with an improved therapeutic window. Further in vivo studies are warranted to fully elucidate the pharmacokinetics and anti-tumor efficacy of ADCs utilizing DosatiLink-2.

References

• 1. purepeg.com [purepeg.com]
• 2. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. njbio.com [njbio.com]

Comparative Analysis of DosatiLink-2 for SHP2 Inhibition in Cancer Therapy

A detailed comparison of DosatiLink-2, a novel allosteric SHP2 inhibitor, against established pathway inhibitors. This guide provides researchers, scientists, and drug development professionals with comparative performance data and detailed experimental protocols to evaluate its potential in disrupting the RAS-RAF-MEK-ERK signaling pathway.

Introduction

The SHP2 (PTPN11) phosphatase is a critical signaling node and a well-validated cancer drug target. Its activity is essential for the full activation of the RAS-RAF-MEK-ERK pathway, which is frequently dysregulated in various human cancers. Inhibition of SHP2 represents a promising therapeutic strategy. DosatiLink-2 is a novel, potent, and highly selective covalent inhibitor designed to lock SHP2 in an inactive conformation through an allosteric mechanism. This guide presents a comparative analysis of DosatiLink-2 against a first-generation SHP2 inhibitor (SHP2-Inhib-A) and a downstream pathway inhibitor (MEK-Inhib-B).

Performance Comparison

The efficacy and selectivity of DosatiLink-2 were evaluated using biochemical and cell-based assays. All experiments were conducted in triplicate, and the data represents the mean values.

Parameter	DosatiLink-2	SHP2-Inhib-A	MEK-Inhib-B
Target	SHP2 (Allosteric)	SHP2 (Allosteric)	MEK1/2 (Catalytic)
IC50 vs. Recombinant SHP2 (nM)	0.8	15.2	Not Applicable
IC50 vs. PTP1B (nM)	>10,000	1,250	Not Applicable
p-ERK Inhibition IC50 in KYSE-520 cells (nM)	2.1	45.7	5.5
Cell Viability GI50 in KYSE-520 cells (nM)	2.5	52.1	7.8

Data Summary: The data clearly indicates that DosatiLink-2 exhibits significantly higher potency against recombinant SHP2 and in a cellular context compared to the first-generation inhibitor, SHP2-Inhib-A. Furthermore, its high IC50 value against the related phosphatase PTP1B demonstrates superior selectivity. While the downstream inhibitor MEK-Inhib-B is potent, DosatiLink-2 achieves comparable pathway inhibition and growth inhibition at lower concentrations by targeting a key upstream node.

Experimental Protocols

Protocol 1: Cell-Based Western Blot for p-ERK Inhibition

This protocol details the methodology used to determine the potency of inhibitors in modulating the SHP2 signaling pathway by measuring the phosphorylation of its downstream effector, ERK.

1. Cell Culture and Plating:

• KYSE-520 cells (esophageal squamous cell carcinoma, known to be SHP2-dependent) are cultured in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
• Cells are maintained in a humidified incubator at 37°C with 5% CO2.
• For the assay, cells are seeded into 6-well plates at a density of 5 x 10^5 cells per well and allowed to adhere overnight.

2. Compound Treatment:

• The following day, the culture medium is replaced with a serum-free medium for 4 hours to reduce basal pathway activation.
• Inhibitors (DosatiLink-2, SHP2-Inhib-A, MEK-Inhib-B) are prepared in a 10-point, 3-fold serial dilution series in DMSO. The final DMSO concentration in the medium is kept constant at 0.1%.
• Cells are treated with the compounds for 2 hours.

3. Cell Stimulation and Lysis:

• Following inhibitor treatment, cells are stimulated with 10 ng/mL Epidermal Growth Factor (EGF) for 15 minutes to induce pathway activation.
• The medium is aspirated, and cells are washed once with ice-cold Phosphate-Buffered Saline (PBS).
• Cells are lysed by adding 100 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. The plates are scraped, and the lysate is collected and clarified by centrifugation at 14,000 rpm for 15 minutes at 4°C.

4. Protein Quantification and Western Blot:

• Protein concentration in the supernatant is determined using a BCA protein assay.
• Equal amounts of protein (20 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.
• The membrane is blocked for 1 hour at room temperature with 5% non-fat milk in Tris-Buffered Saline with 0.1% Tween 20 (TBST).
• The membrane is incubated overnight at 4°C with primary antibodies against phospho-ERK1/2 (p-ERK) and total ERK1/2 (as a loading control).
• After washing with TBST, the membrane is incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.
• The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. Band intensities are quantified, and the ratio of p-ERK to total ERK is used to determine the IC50 values.

Visualizations

Signaling Pathway and Inhibitor Targets

The diagram below illustrates the simplified RAS-RAF-MEK-ERK signaling cascade initiated by a Receptor Tyrosine Kinase (RTK). It highlights the critical role of SHP2 in signal transduction and shows the points of intervention for DosatiLink-2 and the downstream comparator, MEK-Inhib-B.

Caption: SHP2-mediated activation of the RAS-ERK pathway and inhibitor targets.

Experimental Workflow for p-ERK Inhibition Assay

The following workflow diagram outlines the key steps of the cell-based Western blot assay used to measure the inhibitory activity of the compounds on ERK phosphorylation.

Caption: Workflow for determining p-ERK inhibition via Western Blot.

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for Laboratory Reagents

Disclaimer: Specific disposal procedures for a compound named "DosatiLink-2" are not publicly available. The following guidelines are based on established best practices for the safe handling and disposal of potentially hazardous laboratory research chemicals. Researchers, scientists, and drug development professionals must consult the official Safety Data Sheet (SDS) provided by the manufacturer for "DosatiLink-2" for complete and accurate safety and disposal information.

Immediate Safety and Handling Precautions

Before handling any chemical, it is crucial to be familiar with its specific hazards. Always handle unknown or novel compounds with caution in a well-ventilated area, preferably within a chemical fume hood[1]. Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield[1].

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Dispose of contaminated gloves immediately after use[1].

• Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact[1].

• Respiratory Protection: If working with powders or in an area with poor ventilation, a NIOSH-approved respirator is recommended[1].

In case of exposure, follow standard first aid measures and seek medical attention. If swallowed, call a poison center or doctor immediately[2][3][4]. If the substance comes into contact with eyes, rinse cautiously with water for several minutes[1][4][5].

Step-by-Step Disposal Protocol for DosatiLink-2

The proper disposal of chemical waste is critical for laboratory safety and environmental protection. The following protocol outlines the necessary steps for segregating and preparing chemical waste for disposal by a licensed environmental waste management company[1].

1. Waste Characterization and Segregation:

• Determine if the DosatiLink-2 waste is mixed with other hazardous materials, such as radioactive or biological agents. Multihazardous waste requires special handling[6].

• Do not mix incompatible waste streams. Store flammable, corrosive, and reactive wastes separately[7].

• Segregate solid and liquid waste into designated containers.

2. Solid Waste Disposal:

• Unused/Expired DosatiLink-2: Place directly into a designated hazardous solid waste container[1].

• Contaminated Materials: Items such as gloves, weighing paper, and absorbent pads contaminated with DosatiLink-2 should be collected in a separate, clearly labeled container for solid chemical waste[1].

• Sharps: Any contaminated sharps (needles, scalpels) must be placed in a puncture-resistant sharps container labeled as hazardous waste[7][8].

3. Liquid Waste Disposal:

• DosatiLink-2 Solutions: Collect in a designated, leak-proof hazardous liquid waste container.

• Container Rinsate: Original containers of DosatiLink-2 should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). This rinsate must be collected and disposed of as hazardous liquid waste[1][7]. After triple-rinsing, the empty container may be disposed of in the regular trash, depending on institutional policies[7].

4. Labeling and Storage of Waste Containers:

• All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "DosatiLink-2"[1][7].

• Keep containers tightly closed except when adding waste[7].

• Store waste containers in a designated, secure, and well-ventilated satellite accumulation area away from incompatible materials[1].

5. Arranging for Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to schedule a pickup[1][7].

• Ensure all local, state, and federal regulations for hazardous waste disposal are followed[1].

Quantitative Data Summary

The following table should be populated with data from the official Safety Data Sheet (SDS) for DosatiLink-2. The values provided are placeholders and for illustrative purposes only.

Parameter	Value	Units	Source
LD50 (Oral, Rat)	Data not available	mg/kg	SDS Section 11
LD50 (Dermal, Rabbit)	Data not available	mg/kg	SDS Section 11
LC50 (Inhalation, Rat)	Data not available	mg/m³	SDS Section 11
Flash Point	Data not available	°C	SDS Section 9
Boiling Point	Data not available	°C	SDS Section 9
Melting Point	Data not available	°C	SDS Section 9

Experimental Protocols and Workflows

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of DosatiLink-2 waste.

Caption: Workflow for the safe disposal of DosatiLink-2.

References

• 1. benchchem.com [benchchem.com]
• 2. ecolink.com [ecolink.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. matterhackers.com [matterhackers.com]
• 5. dow.com [dow.com]
• 6. orf.od.nih.gov [orf.od.nih.gov]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. ehs.princeton.edu [ehs.princeton.edu]

Essential Safety and Logistical Information for Handling DosatiLink-2

Disclaimer: Specific safety data for "DosatiLink-2" is not publicly available. The following guidance is based on established best practices for handling highly potent antibody-drug conjugate (ADC) linkers and cytotoxic compounds. Researchers must consult their institution's safety office and the manufacturer's Safety Data Sheet (SDS) for specific handling protocols.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with DosatiLink-2. Adherence to these protocols is critical to ensure personal safety and minimize environmental contamination.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against exposure to potent compounds like DosatiLink-2.[1][2][3][4] The following table summarizes the required PPE for various handling procedures.

Procedure	Gloves	Eye/Face Protection	Lab Coat/Gown	Respiratory Protection	Other
Low-Risk Activities (e.g., handling sealed containers, transport within the lab)	Single pair of chemotherapy-tested nitrile gloves.[5]	Safety glasses with side shields.	Standard lab coat.	Not generally required.	N/A
High-Risk Activities (e.g., weighing, reconstitution, aliquoting, purification)	Double pair of chemotherapy-tested nitrile gloves.[1]	Chemical splash goggles and a face shield.[1][3]	Disposable, fluid-resistant gown with long sleeves and tight-fitting cuffs.[1][3]	NIOSH-approved respirator (e.g., N95 or higher) is recommended, especially when handling powders or creating aerosols.[3]	Disposable shoe covers and armlets.[1][2]
Spill Cleanup	Double pair of industrial-thickness chemotherapy-tested gloves (e.g., neoprene, nitrile).[2]	Chemical splash goggles and a face shield.[6]	Impervious disposable gown.[6]	Half-face elastomeric respirator with appropriate cartridges for organic vapors and particulates.	Disposable shoe covers.[7]
Waste Disposal	Double pair of chemotherapy-tested nitrile gloves.	Safety glasses with side shields.	Disposable, fluid-resistant gown.	Not generally required if waste is properly contained.	N/A

Experimental Protocols: Handling and Disposal

The following step-by-step procedures are critical for the safe handling and disposal of DosatiLink-2 and associated waste.

Receiving and Storage

• Inspect Package: Upon receipt, inspect the shipping container for any signs of damage or leakage.

• Don PPE: Before opening, put on a lab coat, a single pair of chemotherapy-tested gloves, and safety glasses.

• Verify Integrity: Carefully open the outer package and inspect the primary container for integrity.

• Decontaminate: Wipe the exterior of the primary container with a suitable decontamination solution (e.g., 70% isopropyl alcohol) before transferring it to a designated storage area.[1]

• Segregated Storage: Store DosatiLink-2 in a clearly labeled, sealed, and secure location away from incompatible materials.

Preparation and Handling (in a Controlled Environment)

• Controlled Access: Conduct all manipulations of open containers of DosatiLink-2 within a certified chemical fume hood or a biological safety cabinet (BSC) to minimize inhalation exposure.[1]

• Full PPE: Wear appropriate high-risk activity PPE, including double gloves, a disposable gown, and eye/face protection.[1]

• Prevent Contamination: Use disposable, plastic-backed absorbent pads to cover the work surface and contain any potential spills.[1]

• Careful Handling: Avoid creating aerosols or dust. When handling powders, use wet absorbent gauze to collect any loose particles.[6]

• Dedicated Equipment: Use dedicated or disposable labware (e.g., spatulas, glassware) for handling DosatiLink-2.

• Labeling: Clearly label all solutions containing DosatiLink-2 with its name, concentration, and hazard warnings.

Spill Management

Immediate and proper cleanup of spills is crucial to prevent exposure and contamination.[6][8]

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Secure the Area: Restrict access to the spill area and post warning signs.[6][8]

• Don Spill PPE: Put on the appropriate PPE for spill cleanup.

• Containment:

  • Liquids: Gently cover the spill with absorbent pads, working from the outside in to prevent spreading.[6][7]

  • Powders: Cover the spill with damp absorbent towels to avoid generating dust.[6]

• Cleanup:

  • Use a scoop and tweezers to collect any broken glass and place it in a designated sharps container for cytotoxic waste.[6][7]

  • Carefully collect all absorbent materials and place them in a cytotoxic waste bag.

• Decontamination:

  • Clean the spill area twice with a detergent solution, followed by a final rinse with 70% isopropyl alcohol.[6]

  • For some cytotoxic agents, a deactivating solution may be recommended; consult the SDS or institutional guidelines.[7][8]

• Waste Disposal: Seal all contaminated materials in a labeled cytotoxic waste container.

• Reporting: Report the spill to the laboratory supervisor and the institutional safety office.[8]

Disposal Plan

All materials contaminated with DosatiLink-2 must be disposed of as cytotoxic waste.[9][10]

• Segregation: Segregate cytotoxic waste from other waste streams in clearly marked, leak-proof, and puncture-resistant containers.[9]

• Waste Containers:

  • Sharps: All needles, syringes, and other sharp objects contaminated with DosatiLink-2 must be placed in a designated cytotoxic sharps container.[9]

  • Solid Waste: Gloves, gowns, absorbent pads, and other contaminated solid materials should be placed in a designated, labeled cytotoxic waste bag or bin.[10]

  • Liquid Waste: Unused solutions containing DosatiLink-2 should be collected in a sealed, leak-proof container clearly labeled as cytotoxic liquid waste. Some institutions may require chemical deactivation before disposal.[10]

• Container Sealing: Securely seal all waste containers before removal from the work area.

• Transport: Transport waste in designated, sealed secondary containers.[10]

• Final Disposal: Arrange for the disposal of cytotoxic waste through the institution's hazardous waste management program, typically involving incineration.[9][10]

Mandatory Visualizations

The following diagrams illustrate key workflows for handling DosatiLink-2.

Caption: Workflow for the safe handling of DosatiLink-2.

Caption: Disposal plan for DosatiLink-2 contaminated waste.

References

• 1. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 3. ipservices.care [ipservices.care]
• 4. hse.gov.uk [hse.gov.uk]
• 5. Cytotoxic Drugs Risk: Which Protective Gloves for Cytotoxic Drugs? [shieldscientific.com]
• 6. dvm360.com [dvm360.com]
• 7. england.nhs.uk [england.nhs.uk]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. danielshealth.ca [danielshealth.ca]
• 10. thepharmavision.com [thepharmavision.com]